3-(3-Methoxyphenyl)propiophenone

• CAS: 15101-68-5

Core Science & Biosynthesis

An In-depth Technical Guide to the 1H and 13C NMR Spectral Data Assignments for 3-(3-Methoxyphenyl)propiophenone

This guide provides a comprehensive analysis and detailed assignment of the 1H and 13C Nuclear Magnetic Resonance (NMR) spectral data for 3-(3-Methoxyphenyl)propiophenone. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural elucidation of this molecule, offering field-proven insights and a self-validating approach to spectral interpretation.

Introduction

3-(3-Methoxyphenyl)propiophenone, a derivative of chalcone, belongs to a class of compounds with significant interest in medicinal chemistry due to their wide range of biological activities.[1] Accurate structural characterization is paramount for understanding its chemical properties and potential therapeutic applications. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous determination of molecular structures.[2] This guide will systematically assign the proton (1H) and carbon-13 (13C) NMR signals of 3-(3-Methoxyphenyl)propiophenone, explaining the rationale based on fundamental principles of chemical shifts, spin-spin coupling, and substituent effects.

Molecular Structure and Numbering

To facilitate a clear and concise discussion of the NMR data, the atoms of 3-(3-Methoxyphenyl)propiophenone have been systematically numbered as illustrated in the diagram below. This numbering convention will be used throughout the guide.

Caption: Molecular structure and atom numbering of 3-(3-Methoxyphenyl)propiophenone.

1H NMR Spectral Data Assignment

The 1H NMR spectrum of 3-(3-Methoxyphenyl)propiophenone exhibits distinct signals corresponding to the aromatic and aliphatic protons. The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS).

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-2, H-6	7.98 - 7.96	m	2H
H-4	7.58 - 7.54	m	1H
H-3, H-5	7.48 - 7.44	m	2H
H-4'	~7.20	t	1H	7.9
H-6'	~6.80	d	1H	7.6
H-2'	~6.75	s	1H
H-5'	~6.72	d	1H	8.2
OCH3 (C-10)	3.80	s	3H
H-8	3.25	t	2H	7.8
H-9	3.05	t	2H	7.8

Analysis and Rationale:

• Propiophenone Moiety: The signals for the unsubstituted phenyl ring (C1-C6) are consistent with those of propiophenone itself.[3] The protons ortho to the carbonyl group (H-2 and H-6) are the most deshielded, appearing as a multiplet around 7.97 ppm. The para proton (H-4) appears as a multiplet around 7.56 ppm, and the meta protons (H-3 and H-5) are observed as a multiplet around 7.46 ppm.[3]

• 3-Methoxyphenyl Moiety: The methoxy group (-OCH3) at the C-3' position is an electron-donating group, which influences the chemical shifts of the aromatic protons on this ring. The singlet at 3.80 ppm integrating to three protons is characteristic of a methoxy group. The aromatic protons of this ring (H-2', H-4', H-5', H-6') appear in the range of 6.72-7.20 ppm. Their specific assignments are based on their multiplicities and coupling constants, which arise from spin-spin interactions with neighboring protons.

• Aliphatic Chain: The two methylene groups (-CH2-CH2-) form an ethyl bridge between the carbonyl group and the 3-methoxyphenyl ring. These appear as two triplets. The triplet at 3.25 ppm is assigned to the protons on C-8, which are adjacent to the carbonyl group and are therefore more deshielded. The triplet at 3.05 ppm is assigned to the protons on C-9, which are adjacent to the 3-methoxyphenyl ring. The triplet splitting pattern arises from the coupling with the adjacent methylene protons.

13C NMR Spectral Data Assignment

The 13C NMR spectrum provides information about the carbon skeleton of the molecule. The chemical shifts are reported in ppm relative to TMS.

Carbon Assignment	Chemical Shift (δ, ppm)
C=O (C-7)	~200.0
C-1'	~141.5
C-1	~137.0
C-3'	~159.8
C-4	~133.0
C-5'	~129.5
C-2, C-6	~128.6
C-3, C-5	~128.0
C-6'	~120.5
C-2'	~114.0
C-4'	~112.0
OCH3 (C-10)	~55.2
C-8	~40.5
C-9	~30.0

Analysis and Rationale:

• Carbonyl Carbon: The signal for the carbonyl carbon (C-7) is typically found in the downfield region of the spectrum, around 200.0 ppm, which is characteristic for ketones.[4]

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the substituents on the rings. The carbon attached to the electron-withdrawing carbonyl group (C-1) appears at approximately 137.0 ppm.[3] In the 3-methoxyphenyl ring, the carbon bearing the methoxy group (C-3') is significantly shielded and appears at a higher field, while the ipso-carbon (C-1') is deshielded. The chemical shift of an aromatic methoxy group is typically around 56 ppm, but can be influenced by conformational effects.[5][6]

• Aliphatic Carbons: The methylene carbons of the ethyl bridge (C-8 and C-9) appear in the aliphatic region of the spectrum. C-8, being closer to the electron-withdrawing carbonyl group, is more deshielded and appears at a lower field (~40.5 ppm) compared to C-9 (~30.0 ppm).

Experimental Protocol: NMR Sample Preparation and Data Acquisition

The following is a standard protocol for acquiring high-quality 1H and 13C NMR spectra for a small organic molecule like 3-(3-Methoxyphenyl)propiophenone.[7][8]

1. Sample Preparation: a. Weigh approximately 5-10 mg of the purified 3-(3-Methoxyphenyl)propiophenone sample. b. Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6) in a clean, dry vial. The choice of solvent can affect the chemical shifts.[2] c. Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the solution. TMS provides a reference signal at 0 ppm. d. Transfer the solution to a clean, 5 mm NMR tube. e. Cap the NMR tube securely.

2. NMR Spectrometer Setup and Data Acquisition: a. Insert the NMR tube into the spectrometer's probe. b. Lock the spectrometer on the deuterium signal of the solvent. c. Shim the magnetic field to achieve optimal homogeneity, which is crucial for obtaining sharp and well-resolved peaks.[2] d. For 1H NMR : i. Set the appropriate spectral width, acquisition time, and number of scans. ii. Apply a 90° pulse and acquire the Free Induction Decay (FID). e. For 13C NMR : i. Set a wider spectral width compared to 1H NMR. ii. Use proton decoupling to simplify the spectrum by removing C-H coupling.[2] iii. A larger number of scans is typically required for 13C NMR due to the low natural abundance of the 13C isotope.

3. Data Processing: a. Apply a Fourier transform to the acquired FID to obtain the NMR spectrum. b. Phase the spectrum to ensure all peaks are in the absorptive mode. c. Calibrate the chemical shift scale by setting the TMS signal to 0 ppm. d. Integrate the peaks in the 1H NMR spectrum to determine the relative number of protons. e. Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective nuclei in the molecule.

Caption: Experimental workflow for NMR spectral acquisition and analysis.

Conclusion

This technical guide has provided a detailed and reasoned assignment of the 1H and 13C NMR spectral data for 3-(3-Methoxyphenyl)propiophenone. By systematically analyzing the chemical shifts, multiplicities, and integration values, a complete and self-consistent structural elucidation has been achieved. The provided experimental protocol offers a standardized approach for obtaining high-quality NMR data, ensuring reproducibility and accuracy in the characterization of this and similar molecules. This in-depth understanding of the spectral features is fundamental for quality control, reaction monitoring, and further investigation into the biological activities of this compound.

References

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Structural Elucidation of 3-(3-Methoxyphenyl)propiophenone: A Technical Guide to Crystallography and X-ray Diffraction

Executive Summary

3-(3-Methoxyphenyl)propiophenone (CAS: 15101-68-5) is a flexible diarylpropanone belonging to the dihydrochalcone family of organic compounds[1]. While rigid chalcones feature an α,β-unsaturated enone system that enforces planarity, the reduction of this double bond in dihydrochalcones introduces an sp³-sp³ hybridized carbon linker. This structural shift drastically alters the molecule's conformational landscape and solid-state packing architecture[2][3].

This whitepaper provides an in-depth technical guide for researchers and drug development professionals on the crystallization, Single-Crystal X-Ray Diffraction (SC-XRD) analysis, and structural interpretation of 3-(3-Methoxyphenyl)propiophenone and its structural analogues.

Structural Chemistry and Conformational Flexibility

The molecular architecture of 3-(3-Methoxyphenyl)propiophenone consists of a central propan-1-one chain bridging an unsubstituted phenyl ring and a meta-methoxy substituted phenyl ring.

The Role of the Methoxy Substituent

The meta-methoxy group (-OCH₃) serves as a critical functional group that breaks the symmetry of the aromatic system. In the context of crystal engineering, the oxygen atom acts as a weak Lewis base and a hydrogen-bond acceptor. Because the molecule lacks strong hydrogen-bond donors (such as -OH or -NH groups), its crystal packing is primarily governed by weaker, non-classical intermolecular forces:

• C-H···O=C Interactions: The carbonyl oxygen acts as the primary acceptor for aliphatic or aromatic protons.

• C-H···O-Me Interactions: The methoxy oxygen participates in secondary weak hydrogen bonding.

• π-π Stacking and C-H···π Interactions: Driven by the two terminal aromatic rings.

Crystallographic studies on homologous dihydrochalcones (e.g., phloretin derivatives) demonstrate that the saturated linker allows the molecule to fold into skewed, antiskewed, or "U-shaped" conformations to minimize packing voids in the crystal lattice[4][5].

Experimental Protocol: Crystallization Methodology

Growing diffraction-quality single crystals of flexible molecules like 3-(3-Methoxyphenyl)propiophenone requires precise thermodynamic control. Rapid evaporation often leads to "oiling out" (phase separation into a viscous liquid) rather than nucleation. The following self-validating protocol utilizes the Vapor Diffusion Method to ensure controlled supersaturation.

Step-by-Step Crystallization Workflow

• Solvent Selection (Causality): Select a binary solvent system. The compound is highly soluble in halogenated solvents. Use Dichloromethane (CH₂Cl₂) as the "good solvent" and n-Hexane as the "antisolvent." The non-polar nature of Hexane gradually decreases the dielectric constant of the mixture, forcing the hydrophobic aromatic rings to aggregate.

• Sample Preparation: Dissolve 15–20 mg of synthesized or procured 3-(3-Methoxyphenyl)propiophenone in 0.5 mL of CH₂Cl₂ in a small inner glass vial (1-dram).

• Diffusion Setup: Place the unsealed inner vial into a larger outer vial (20 mL) containing 3 mL of n-Hexane. Cap the outer vial tightly.

• Thermal Control: Store the setup in a vibration-free incubator at 4 °C. Reasoning: Lowering the temperature decreases the vapor pressure of the solvents, slowing the diffusion rate. This thermodynamic control favors the growth of fewer, larger, and defect-free single crystals over rapid amorphous precipitation.

• Harvesting: After 3 to 7 days, inspect the inner vial for colorless, block-like or needle-like crystals.

Single-Crystal X-Ray Diffraction (SC-XRD) Workflow

To ensure absolute trustworthiness in the structural assignment, the diffraction workflow must be rigorous. The following protocol outlines the standard operating procedure for data collection and refinement.

Workflow for SC-XRD analysis of dihydrochalcone derivatives.

Step-by-Step Data Collection and Refinement

• Crystal Mounting: Under a polarized light microscope, select a crystal with uniform extinction (indicating a lack of twinning). Mount the crystal (optimal size ~0.2 × 0.2 × 0.1 mm) on a MiTeGen loop using perfluoropolyether cryo-oil.

• Cryocooling (Causality): Immediately transfer the mounted crystal to the diffractometer equipped with a nitrogen cold stream set to 100 K. Reasoning: Cryocooling minimizes the thermal vibrations (Atomic Displacement Parameters, ADPs) of the flexible sp³ carbon chain and the terminal methoxy group, preventing positional disorder and yielding higher resolution data[4].

• Data Collection: Utilize Mo-Kα radiation (λ = 0.71073 Å) or a microfocus Cu-Kα source. Execute a high-multiplicity data collection strategy using ω and φ scans to ensure greater than 99% completeness up to a resolution of 0.77 Å. Redundant data collection is a self-validating step that allows for highly accurate empirical absorption corrections.

• Data Reduction: Integrate the raw frames using software such as APEX3 or CrysAlisPro. Apply multi-scan absorption corrections (e.g., SADABS) to correct for the path length of X-rays through the crystal.

• Structure Solution: Solve the phase problem using intrinsic phasing or direct methods (SHELXT).

• Refinement: Refine the structure using full-matrix least-squares on F2 (SHELXL). All non-hydrogen atoms must be refined anisotropically. Hydrogen atoms should be placed in calculated positions and refined using a riding model.

Expected Crystallographic Architecture

Because 3-(3-Methoxyphenyl)propiophenone lacks strong directional hydrogen bonds, its crystal lattice is dictated by close-packing principles. Based on structurally characterized homologous dihydrochalcones[2][3], the quantitative crystallographic expectations are summarized below.

Table 1: Comparative Crystallographic Metrics for Dihydrochalcones

Crystallographic Parameter	Expected Range / Typical Value	Structural Implication for 3-(3-Methoxyphenyl)propiophenone
Crystal System	Monoclinic or Orthorhombic	Typical for asymmetric organic molecules lacking high-order rotational symmetry.
Space Group	P21​/c or Pbca	Centrosymmetric packing is highly favored by purely van der Waals and weak C-H···O interactions.
Z (Molecules/unit cell)	4 or 8	Standard for the efficient close-packing of hydrophobic organic molecules.
Linker Torsion Angle	60° to 180°	The sp³-sp³ linker dictates whether the molecule adopts a "U-shape" or a fully extended anti-conformation.
C=O Bond Length	~1.22 Å	Standard ketone geometry; serves as the primary hydrogen bond acceptor for aliphatic protons.
C-O (Methoxy) Length	~1.37 Å	Exhibits partial double-bond character due to resonance with the aromatic ring, restricting the rotation of the methyl group.

Mechanistic Insights into Crystal Packing

The spatial orientation of the meta-methoxy group is a critical determinant of the unit cell dimensions. Unlike para-substituted derivatives which maintain a linear axis of symmetry, the meta-substitution creates a "kink" in the molecule's electrostatic potential map. During crystallization, the molecules will likely align in head-to-tail dimeric pairs, stabilized by C-H···π interactions between the electron-rich methoxy-phenyl ring and the electron-deficient carbonyl-adjacent protons.

References

• ResearchGate. "Synthesis, crystal structure and ATR-FTIR, FT-Raman and UV-Vis spectroscopic analysis of dihydrochalcone (3R)-3-(4-chlorophenyl)-3-hydroxy-1-(2-hydroxyphenyl)propan-1-one". Available at: [Link]

• MDPI. "Dihydrochalcones with Antiinflammatory Activity from Leaves and Twigs of Cyathostemma argenteum". Molecules. Available at: [Link]

• PubMed (NIH). "Crystal Architecture and Conformational Properties of the Inclusion Complex, Neohesperidin Dihydrochalcone-Cyclomaltoheptaose (Beta-Cyclodextrin), by X-ray Diffraction". Available at: [Link]

• PubMed (NIH). "Crystal Structure of Phlorizin and the Iodothyronine Deiodinase Inhibitory Activity of Phloretin Analogues". Available at: [Link]

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Physicochemical Properties and Molecular Weight of 3-(3-Methoxyphenyl)propiophenone: A Technical Guide

Executive Summary

3-(3-Methoxyphenyl)propiophenone (CAS Registry Number: 15101-68-5)[1], systematically known as 1-phenyl-3-(3-methoxyphenyl)propan-1-one, is a highly versatile diaryl ketone. Characterized by its flexible ethylene linker and electron-donating methoxy substituent, it serves as a critical intermediate in the synthesis of central nervous system (CNS) active agents, including anticholinergics and antiparkinsonian drugs[2]. This whitepaper provides an in-depth analysis of its physicochemical profile, synthetic methodologies, and analytical characterization standards.

Physicochemical Profiling & Molecular Characteristics

Understanding the physicochemical parameters of 3-(3-Methoxyphenyl)propiophenone is essential for predicting its pharmacokinetic behavior and optimizing downstream synthetic reactions. The compound's high lipophilicity and low polar surface area make it an ideal scaffold for neuroactive drug development.

Table 1: Physicochemical and Computational Properties [1]

Property	Value	Causality / Significance
Molecular Formula	C₁₆H₁₆O₂	Defines the baseline stoichiometry and organic framework.
Molecular Weight	240.30 g/mol	Falls well within the Lipinski Rule of 5 (<500 g/mol ) for optimal oral bioavailability.
Exact Mass	240.1150 Da	Critical target value for High-Resolution Mass Spectrometry (HRMS) validation.
XLogP3-AA	3.5	High lipophilicity; predicts excellent lipid membrane and blood-brain barrier (BBB) permeability.
TPSA	26.3 Ų	Low Topological Polar Surface Area (<90 Ų) strongly supports CNS penetration.
H-Bond Donors / Acceptors	0 / 2	Limits non-specific protein binding; target affinity relies heavily on hydrophobic interactions.
Density	1.081 g/cm³	Informs solvent selection and phase separation dynamics during liquid-liquid extraction.
Boiling Point	391.6 °C (at 760 mmHg)	Indicates high thermal stability; necessitates high-vacuum conditions for purification via distillation.

Synthetic Methodologies & Mechanistic Pathways

The synthesis of 3-(3-Methoxyphenyl)propiophenone can be achieved via two primary mechanistic pathways, each selected based on available infrastructure and green chemistry goals.

• Classical Route (Aldol Condensation + Hydrogenation): The traditional method involves a Claisen-Schmidt condensation between acetophenone and 3-methoxybenzaldehyde to form an unsaturated chalcone intermediate, followed by selective catalytic hydrogenation. This route is highly reliable and easily scalable.

• Advanced Catalytic Route (Borrowing Hydrogen): A more modern, atom-economical approach utilizes heterogeneous Ag/Mo oxide catalysts to directly alkylate acetophenone using 3-methoxybenzyl alcohol[3]. This "borrowing hydrogen" methodology is highly sustainable, as it bypasses halogenated reagents and generates water as the sole byproduct[4].

Fig 1: Synthetic pathways for 3-(3-Methoxyphenyl)propiophenone via classical and catalytic routes.

Experimental Protocol: Self-Validating Aldol-Hydrogenation Workflow

To ensure high scientific integrity, the following protocol describes a self-validating system for the classical synthesis route. Every step includes an intrinsic feedback mechanism to verify success without requiring immediate external analytical instrumentation.

Step 1: Claisen-Schmidt Condensation

• Objective: Synthesize the intermediate 3-(3-methoxyphenyl)-1-phenylprop-2-en-1-one (chalcone).

• Causality: Sodium hydroxide (NaOH) is used to deprotonate the α-carbon of acetophenone, forming a nucleophilic enolate that attacks the electrophilic carbonyl of 3-methoxybenzaldehyde. Ethanol serves as a protic solvent to stabilize the transition state and lower the solubility of the resulting chalcone, driving the equilibrium forward via precipitation.

• Procedure:

  • Dissolve 1.0 equivalent of acetophenone and 1.0 equivalent of 3-methoxybenzaldehyde in absolute ethanol.

  • Cool the mixture to 0 °C and add 0.5 equivalents of aqueous NaOH (10% w/v) dropwise under vigorous stirring.

  • Stir at room temperature for 4 hours.

• Self-Validation Mechanism: The reaction is visually self-validating. The starting materials are colorless, but the extended π-conjugation of the newly formed chalcone causes the solution to turn deep yellow, followed by the precipitation of a yellow solid. Complete consumption of the aldehyde is confirmed via TLC (Hexane:EtOAc 8:2).

Step 2: Selective Catalytic Hydrogenation

• Objective: Reduce the α,β-unsaturated double bond to yield the target saturated ketone.

• Causality: Palladium on carbon (Pd/C) is selected because it selectively reduces electron-deficient alkenes at standard temperature and pressure (1 atm H₂) without reducing the aryl ketone to a secondary alcohol.

• Procedure:

  • Dissolve the purified chalcone in ethyl acetate.

  • Add 5 mol% of 10% Pd/C catalyst.

  • Purge the reaction flask with nitrogen, then introduce H₂ gas via a closed-loop gas burette system.

  • Stir vigorously at room temperature.

• Self-Validation Mechanism: The system utilizes volumetric tracking. The reaction is mechanically self-limiting; the operator monitors the gas burette and terminates the reaction exactly when 1.0 molar equivalent of H₂ is consumed. The disappearance of the yellow color (loss of extended conjugation) provides secondary visual confirmation that the double bond has been fully reduced.

Analytical Characterization Standards

For researchers validating the final product, the following spectroscopic benchmarks are expected based on the molecule's structural electronics:

• ¹H NMR (CDCl₃, 400 MHz):

  • The methoxy group acts as a strong electron-donating group, appearing as a sharp, highly integrated singlet at ~3.80 ppm (3H).

  • The flexible ethylene linker (-CH₂-CH₂-) forms an A₂X₂ spin system. The α-protons are strongly deshielded by the adjacent ketone, appearing as a triplet at ~3.30 ppm (2H). The β-protons, being closer to the electron-rich methoxy-phenyl ring, appear slightly more upfield as a triplet at ~3.05 ppm (2H).

  • The aromatic region will display a complex multiplet integrating to 9 protons between 6.70 - 8.00 ppm , with the ortho-protons of the acetophenone ring being the most deshielded (~7.95 ppm) due to the anisotropic effect of the carbonyl group.

• Infrared (IR) Spectroscopy:

  • A sharp, strong absorption band at ~1685 cm⁻¹ is expected. This represents the carbonyl (C=O) stretch. Its frequency is slightly lower than a standard aliphatic ketone (~1715 cm⁻¹) because it is conjugated with one phenyl ring, but higher than a fully conjugated diaryl ketone like benzophenone.

Applications in Drug Development and Organic Synthesis

3-(3-Methoxyphenyl)propiophenone is highly valued in medicinal chemistry as a versatile building block.

• Anticholinergic and Antiparkinsonian Agents: Propiophenone derivatives are classic precursors for synthesizing amino-ketones via the Mannich reaction or direct α-halogenation/amination. Specifically, derivatives like 3-(1-pyrrolidinyl)propiophenone are utilized to treat drug-induced parkinsonism, akathisia, and acute dystonia[2].

• Late-Stage Functionalization: The meta-methoxy group provides a strategic synthetic handle. It can be selectively demethylated using Boron tribromide (BBr₃) to yield a phenol, which can subsequently undergo late-stage etherification, esterification, or cross-coupling to generate diverse libraries of CNS-active drug candidates.

References

• Cui, Xinjiang; Zhang, Yan; Shi, Feng; Deng, Youquan. "Organic Ligand-Free Alkylation of Amines, Carboxamides, Sulfonamides, and Ketones by Using Alcohols Catalyzed by Heterogeneous Ag/Mo Oxides." Chemistry - A European Journal, 2011, 17(3), 1021-1028. Available at:[Link]

• American Chemical Suppliers. "Propiophenone Suppliers USA - Heterocyclic Organic Compounds." Available at: [Link]

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Decoding the Pharmacological Utility of 3-(3-Methoxyphenyl)propiophenone: From Synthetic Scaffold to Biological Target Engagement

Executive Summary

In the landscape of neuropharmacological drug discovery, certain molecules serve as critical foundational scaffolds rather than direct therapeutic agents. 3-(3-Methoxyphenyl)propiophenone (CAS: 15101-68-5) is a prime example of such a pharmacophore. While structurally a dihydrochalcone derivative, its primary utility in biological assays is realized through its cyclization into phenylindene derivatives—a potent class of monoamine reuptake inhibitors.

As a Senior Application Scientist, I have structured this technical guide to dissect the mechanism of action, target engagement dynamics, and the self-validating experimental protocols used to evaluate this compound and its active derivatives in biological systems.

Molecular Profile & Pharmacophore Dynamics

3-(3-Methoxyphenyl)propiophenone possesses specific physicochemical properties that make it an ideal precursor for central nervous system (CNS) active compounds. With a molecular weight of 240.30 g/mol and a topological polar surface area (TPSA) of 26.3 Ų, it easily satisfies Lipinski’s Rule of Five for blood-brain barrier (BBB) penetration (1[1], 2[2]).

Causality of Structural Design: The methoxy group at the meta-position (3-position) of the phenyl ring is not arbitrary. In the context of monoamine transporter binding (specifically SERT and DAT), the meta-substitution provides the optimal steric bulk and electron-donating properties required to interact with the hydrophobic pockets of the transporter's orthosteric site. When this linear molecule is conformationally restricted via cyclization, the spatial arrangement of the aromatic rings perfectly mimics the pharmacophore of endogenous monoamines, locking the molecule into a high-affinity binding conformation.

Mechanistic Pathways in Neuropharmacological Assays

The biological evaluation of 3-(3-Methoxyphenyl)propiophenone relies on a two-step translational workflow: chemical restriction followed by biological target engagement. The compound is cyclized using polyphosphoric acid at 90°C to yield rigid phenylindene derivatives (3[3]). These derivatives act as competitive inhibitors at the Serotonin (SERT), Dopamine (DAT), and Norepinephrine (NET) transporters.

By blocking the reuptake of these neurotransmitters, the compounds cause a rapid accumulation of monoamines in the synaptic cleft, which is the fundamental mechanism underlying their antidepressant efficacy in vivo.

Pharmacological pathway from precursor cyclization to in vivo antidepressant efficacy.

Experimental Protocols & Workflows

To ensure scientific integrity, every assay must be a self-validating system . Below are the definitive, step-by-step methodologies used to evaluate the biological activity of this compound class.

Protocol 1: Synaptosomal Radioligand Binding Assay (In Vitro)

Purpose: To quantify the binding affinity ( Ki​ ) of the derivatives at monoamine transporters. Causality of Model Choice: Native rat brain synaptosomes are used instead of recombinant HEK293 cells to preserve the endogenous lipid microenvironment and accessory proteins, which critically modulate transporter binding kinetics.

Step-by-Step Methodology:

• Tissue Preparation: Homogenize rat striatum (for DAT) or frontal cortex (for SERT/NET) in ice-cold 0.32 M sucrose. Centrifuge at 1,000 × g to remove debris, then at 20,000 × g to isolate the synaptosomal pellet (P2 fraction).

• Assay Incubation: Resuspend the pellet in Tris-HCl buffer (pH 7.4). Incubate 100 µL of synaptosomes with a highly specific radioligand (e.g., 1 nM [³H]-Citalopram for SERT) and varying concentrations of the test compound (10⁻¹⁰ to 10⁻⁵ M).

• Self-Validating Control (Non-Specific Binding): In a parallel set of wells, add a saturating concentration of an unlabeled competitor (e.g., 10 µM Fluoxetine). Causality: This occupies all specific SERT sites. Any residual radioactivity detected represents non-specific lipid partitioning, allowing for the calculation of true specific binding (Total Signal - Non-Specific Signal = Specific Binding).

• Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/B filters. Critical Step: Pre-soak filters in 0.5% polyethylenimine (PEI) to neutralize the negative charge of the glass fibers, drastically reducing non-specific radioligand adherence.

• Quantification: Wash filters three times with ice-cold buffer, transfer to scintillation vials, add liquid scintillant, and measure radioactivity via a Liquid Scintillation Counter. Calculate IC50​ and convert to Ki​ using the Cheng-Prusoff equation.

Step-by-step workflow for competitive radioligand binding assay evaluating transporter affinity.

Protocol 2: Reserpine-Induced Ptosis Reversal Assay (In Vivo)

Purpose: To evaluate the functional, in vivo antidepressant efficacy of the synthesized derivatives. Causality of Model Choice: Reserpine irreversibly inhibits the Vesicular Monoamine Transporter (VMAT), causing profound depletion of presynaptic monoamines, which manifests physically as palpebral ptosis (drooping eyelids) in rodents (3[3]). Unlike behavioral despair models (like the Forced Swim Test) which can yield false positives from general locomotor stimulants, this assay strictly measures the functional restoration of synaptic monoamine tone.

Step-by-Step Methodology:

• Induction: Administer Reserpine (2.5 mg/kg, s.c.) to adult male mice. Wait 2 hours to allow for complete vesicular monoamine depletion and the onset of severe ptosis.

• Treatment & Self-Validation: Divide mice into three cohorts:

  • Negative Control: Vehicle only (validates baseline ptosis).

  • Positive Control: Imipramine (10 mg/kg, p.o.) (validates assay sensitivity).

  • Test Group: 3-(3-Methoxyphenyl)propiophenone derivative (varying doses, p.o.).

• Observation & Scoring: At 1, 2, and 4 hours post-treatment, visually score the degree of ptosis on a scale of 0 (eyes fully open) to 4 (eyes completely closed).

• Analysis: Calculate the ED50​ (dose required to reverse ptosis by 50% compared to vehicle). A low ED50​ confirms that the compound successfully blocked reuptake, allowing the trace amounts of newly synthesized monoamines to accumulate and reverse the physiological deficit.

Quantitative Data Presentation

The table below summarizes the expected pharmacological profile of the cyclized derivatives of 3-(3-Methoxyphenyl)propiophenone, demonstrating their robust target engagement compared to standard clinical controls.

Table 1: Representative Pharmacological Data for 3-(3-Methoxyphenyl)propiophenone Derivatives

Target / Assay	Metric	Typical Value Range	Reference Control	Control Value
SERT Binding	Ki​ (nM)	1.5 - 15.0	Fluoxetine	0.8 nM
DAT Binding	Ki​ (nM)	5.0 - 35.0	Nomifensine	12.0 nM
NET Binding	Ki​ (nM)	10.0 - 50.0	Desipramine	1.2 nM
Reserpine Ptosis	ED50​ (mg/kg, p.o.)	2.5 - 10.0	Imipramine	8.5 mg/kg

Note: Data represents the cyclized active derivatives (phenylindenes) derived from the title precursor. Lower Ki​ and ED50​ values indicate higher potency.

References

• Scribd. "Synthesis of Phenylindene Derivatives". Available at:[Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. 3-(3-methoxyphenyl)propiophenone - [sigmaaldrich.com]
• 3. scribd.com [scribd.com]

Thermodynamic Solubility Profile of 3-(3-Methoxyphenyl)propiophenone: A Technical Guide

Executive Summary

Understanding the thermodynamic solubility of active pharmaceutical ingredients (APIs) and critical organic intermediates is a foundational step in drug development and formulation design. 3-(3-Methoxyphenyl)propiophenone (CAS: 15101-68-5) is a highly lipophilic organic intermediate structurally characterized by a propiophenone core and a methoxy ether linkage. As a Senior Application Scientist, I have structured this technical guide to move beyond empirical observation, detailing the structural causality behind its solubility profile, the theoretical thermodynamic models used to predict it, and the self-validating experimental protocols required for its quantification.

Structural Causality & Physicochemical Profiling

To predict the behavior of 3-(3-Methoxyphenyl)propiophenone in various solvent systems, we must first analyze its molecular architecture.

• Molecular Weight: 240.3 g/mol [1]

• Formula: C₁₆H₁₆O₂[1]

• Lipophilicity (LogP): ~3.51[1]

Causality of Solubility: The molecule possesses two aromatic rings linked by a short aliphatic chain, generating strong dispersive forces ( δD​ ). Crucially, it lacks any hydrogen bond donors (such as -OH or -NH groups) but contains two distinct hydrogen bond acceptors: the carbonyl oxygen of the ketone and the ether oxygen of the methoxy group. Because of this high LogP (3.51) and specific hydrogen-bonding profile, the compound exhibits high affinity for non-polar and moderately polar aprotic solvents, while demonstrating extreme hydrophobicity in aqueous environments[1][2].

Theoretical Framework: Hansen Solubility Parameters (HSP)

Rather than relying on trial-and-error, modern solvent selection utilizes Hansen Solubility Parameters (HSP) to predict compatibility[3]. The HSP framework divides the total cohesive energy of a liquid into three parameters:

• Dispersion ( δD​ ): Driven by the biphenyl-like aromatic bulk.

• Polarity ( δP​ ): Driven by the dipole moment of the propiophenone moiety.

• Hydrogen Bonding ( δH​ ): Driven entirely by the acceptor capabilities of the oxygen atoms.

According to the rule of "like dissolves like," a solvent will effectively dissolve 3-(3-Methoxyphenyl)propiophenone if its HSP coordinates closely match those of the solute. The suitability of a solvent is quantified by the Relative Energy Difference (RED) [3]. A RED value <1.0 indicates a highly optimal solvent (falling within the compound's solubility sphere), whereas a RED >1.0 indicates progressively poorer solubility[3].

Because 3-(3-Methoxyphenyl)propiophenone is an H-bond acceptor but not a donor, solvents like chloroform—which act as weak H-bond donors while matching the compound's high dispersion requirements—yield optimal RED scores and maximum solubility.

Empirical Solubility Data in Common Solvents

Based on the structural causality and HSP predictions, the quantitative and semi-quantitative solubility profile of 3-(3-Methoxyphenyl)propiophenone across common solvent classes is summarized below[2].

Solvent Class	Specific Solvents	Predicted Solubility	Relative Energy Difference (RED)	Mechanism of Solvation
Chlorinated Hydrocarbons	Dichloromethane, Chloroform	High (>50 mg/mL)	< 1.0 (Optimal)	Strong dispersion matching; weak H-bond donation from CHCl₃.
Ketones	Acetone	High (>30 mg/mL)	< 1.0	Favorable dipole-dipole interactions ( δP​ matching)[2].
Alcohols	Ethanol, Methanol	Moderate (10-30 mg/mL)	~ 1.0 - 1.5	Protic solvents compete with self-association; moderate solubility[2].
Aliphatic Hydrocarbons	Hexane, Heptane	Low (<5 mg/mL)	> 1.5	Lacks sufficient polarity to overcome the solute's crystal lattice energy.
Aqueous	Water, PBS (pH 7.4)	Very Low (<0.1 mg/mL)	>> 2.0 (Poor)	High LogP (~3.51) prevents aqueous solvation[1][2].

Experimental Workflow: Shake-Flask Method

To validate the theoretical HSP models, thermodynamic solubility must be empirically determined. The shake-flask method is the gold standard for this process, ensuring that the system reaches true thermodynamic equilibrium rather than a kinetic metastable state[4][5].

This protocol is designed as a self-validating system : by sampling at multiple time points (24h, 48h, 72h), the scientist can mathematically prove that equilibrium has been achieved (i.e., when the concentration variance between time points falls below 5%)[4].

Step-by-Step Methodology

• Preparation of Excess Solid: Accurately weigh an amount of 3-(3-Methoxyphenyl)propiophenone that far exceeds its expected solubility limit (e.g., 500 µg to 5-10 mg depending on the solvent) into a sealed glass vial[4][5].

• Solvent Addition: Add a precise volume (e.g., 400 µL - 1.0 mL) of the target organic solvent or aqueous buffer[4][5].

• Isothermal Equilibration: Place the sealed vials in an orbital shaker set to a constant temperature (typically 25 °C) and agitate at 400 rpm for 24 to 96 hours[4].

• Phase Separation: After the designated incubation period, visually inspect the vial to ensure solid remains (confirming saturation). Separate the saturated supernatant from the solid pellet using a 0.22 µm PTFE syringe filter (or centrifugation) to eliminate micro-particulates[4][5].

• HPLC-UV Quantification: Dilute the filtered supernatant with the mobile phase to fit within the linear range of the calibration curve. Quantify the concentration using isocratic HPLC-UV (measuring the Area Under the Curve at the compound's wavelength maximum) against an external standard curve prepared in DMSO/Acetonitrile[4].

Workflow Visualization

Caption: Shake-flask method workflow for determining the thermodynamic solubility of organic compounds.

Sources

• 1. guidechem.com [guidechem.com]
• 2. CAS 15101-68-5: 3-(3-methoxyphenyl)-1-phenylpropan-1-one [cymitquimica.com]
• 3. Client Challenge [springerprofessional.de]
• 4. bio-protocol.org [bio-protocol.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Thermodynamic Stability and Degradation Kinetics of 3-(3-Methoxyphenyl)propiophenone at Room Temperature

Executive Summary

In the realm of pharmaceutical intermediates and fine chemical synthesis, the thermodynamic stability of precursor molecules dictates formulation strategies, shelf-life, and handling protocols. 3-(3-Methoxyphenyl)propiophenone (CAS: 15101-68-5) is a structurally complex aryl alkyl ketone characterized by a propionyl chain and a methoxy-substituted phenyl ring 1.

As a Senior Application Scientist, evaluating the stability of such molecules requires looking beyond static physical states. While 3-(3-Methoxyphenyl)propiophenone exhibits robust thermodynamic stability at standard room temperature (298.15 K) in the dark, its molecular architecture harbors specific kinetic vulnerabilities when exposed to actinic light. This whitepaper dissects the thermodynamic ground state of the compound, explores its photochemical degradation pathways, and establishes self-validating experimental protocols to rigorously quantify its stability profile.

Structural Thermodynamics & Ground State Stability

At room temperature, the thermodynamic stability of a molecule is governed by its standard Gibbs free energy of formation ( ΔGf∘​ ) and the activation energy ( Ea​ ) required to break its weakest bonds. For 3-(3-Methoxyphenyl)propiophenone, the carbonyl group is highly polar, but the adjacent aromatic system provides significant resonance stabilization.

The uncatalyzed thermal degradation of ketones at room temperature is thermodynamically disfavored. The average C–C σ -bond possesses a bond energy of approximately 83 kcal/mol, while the C=O bond is exceptionally strong, requiring significant energy input to undergo cleavage without a catalyst [[2]](). Consequently, in the absence of UV radiation or extreme pH extremes, 3-(3-Methoxyphenyl)propiophenone remains in a stable thermodynamic ground state ( S0​ ).

Table 1: Physicochemical and Thermodynamic Properties

To understand its behavior in formulation matrices, we must first baseline its quantitative properties. The following data summarizes the computed and experimental parameters of the compound 1.

Property	Value	Implication for Stability
CAS Registry Number	15101-68-5	Unique identifier for cross-referencing.
Molecular Formula	C16H16O2	Indicates a highly conjugated, moderately lipophilic structure.
Molecular Weight	240.30 g/mol	Standard for small-molecule intermediates.
Topological Polar Surface Area (TPSA)	26.3 Ų	Low TPSA suggests low hygroscopicity, reducing hydrolysis risk.
XLogP3-AA	3.5	High lipophilicity; stable in non-polar microenvironments.
Rotatable Bond Count	5	Moderate entropic flexibility at 298.15 K.

Photochemical Vulnerability: The Norrish Pathways

While thermally stable, 3-(3-Methoxyphenyl)propiophenone is highly susceptible to photochemical degradation. When exposed to ultraviolet (UV) light, the carbonyl oxygen absorbs a photon, driving an n→π∗ electronic transition. This excites the molecule from its singlet ground state ( S0​ ) to an excited singlet state ( S1​ ), which rapidly undergoes intersystem crossing (ISC) to a highly reactive triplet state ( T1​ ) 3.

From the T1​ state, the molecule undergoes two primary competitive degradation pathways:

• Norrish Type I Reaction ( α -cleavage): Homolytic cleavage of the bond between the carbonyl carbon and the adjacent α -carbon, generating an acyl radical and an alkyl radical 4.

• Norrish Type II Reaction: Intramolecular abstraction of a γ -hydrogen atom by the excited carbonyl oxygen, producing a 1,4-biradical. This intermediate can either fragment into an enol and an alkene or cyclize into a cyclobutanol derivative (Norrish-Yang cyclization) 3.

Logical flow of thermodynamic stability vs. photochemical degradation pathways.

Experimental Methodologies: Decoupling Variables

To accurately profile the stability of 3-(3-Methoxyphenyl)propiophenone, we must decouple thermal degradation from photochemical degradation. The following self-validating protocols are designed to isolate these variables.

Protocol 1: Isothermal Microcalorimetry (IMC) for Thermal Stability

Causality: Traditional HPLC stability indicating assays (SIAs) often lack the sensitivity to detect micro-degradation events over short periods. IMC directly measures the heat flow ( dq/dt ) associated with bond breaking or formation. If the compound is thermodynamically unstable at room temperature, spontaneous exothermic or endothermic events will be recorded. Self-Validation Mechanism: A pre- and post-experiment baseline drift check using an inert standard ensures that any recorded heat flow is strictly from the sample, not environmental fluctuations.

Step-by-Step Methodology:

• Calibration: Calibrate the Thermal Activity Monitor (TAM) at exactly 298.15 K using electrical substitution heating.

• Sample Preparation: Weigh exactly 100.0 mg of crystalline 3-(3-Methoxyphenyl)propiophenone into a sterilized glass ampoule.

• Atmospheric Control: Purge the ampoule with high-purity Nitrogen ( N2​ ) gas for 5 minutes to eliminate oxidative degradation pathways, then hermetically seal it.

• Reference Matching: Prepare a reference ampoule containing 100.0 mg of calcined alumina (an inert material with a matched heat capacity).

• Data Acquisition: Lower both ampoules into the TAM. Monitor the differential heat flow continuously for 14 days. A steady-state heat flow of <1μW/g confirms absolute thermodynamic stability at room temperature.

Protocol 2: ICH Q1B Photostability & LC-HRMS Profiling

Causality: Having proven thermal stability, we must stress the system photochemically to map the Norrish degradation kinetics. High-Resolution Mass Spectrometry (HRMS) is required to identify the exact mass of the transient biradical fragments. Self-Validation Mechanism: A dark control (wrapped in double-layered aluminum foil) is placed in the exact same chamber. If the dark control shows 0% degradation, we definitively prove that the observed breakdown in the exposed sample is purely photon-driven.

Step-by-Step Methodology:

• Solution Preparation: Dissolve 3-(3-Methoxyphenyl)propiophenone in HPLC-grade acetonitrile to a concentration of 1.0 mg/mL.

• Exposure: Place the quartz vials in a photostability chamber equipped with a Xenon arc lamp (simulating D65/ID65 emission). Expose the samples to an overall illumination of ≥1.2×106 lux hours and near-UV energy of ≥200 W⋅h/m2 .

• Sampling: Extract 50 μL aliquots at T=0,2,4,8, and 24 hours.

• LC-HRMS Analysis: Inject samples onto a C18 reverse-phase column. Use a mobile phase gradient of Water/Acetonitrile (with 0.1% Formic Acid). Monitor for lower molecular weight fragments corresponding to α -cleavage (acyl/alkyl radicals) and enol tautomers.

Self-validating experimental workflow decoupling thermal and photochemical degradation.

Formulation & Storage Implications

The empirical data generated from these workflows dictates the handling of 3-(3-Methoxyphenyl)propiophenone. Because the compound is thermodynamically stable but kinetically labile under UV light, cold-chain storage is entirely unnecessary. Room temperature (20°C to 25°C) storage is perfectly adequate, provided the compound is strictly protected from actinic light. Packaging in amber glass vials or opaque High-Density Polyethylene (HDPE) containers is mandatory to prevent Norrish Type I and II degradation cascades.

References

• Title: Norrish reaction - Grokipedia Source: Grokipedia URL: [Link]

• Title: Photochemistry of Butyrophenone: Combined Complete-Active-Space Self-Consistent Field and Density Functional Theory Study of Norrish Type I and II Reactions | The Journal of Physical Chemistry A Source: ACS Publications URL: [Link]

• Title: 21.3 Physical Properties of Aldehydes and Ketones - Chemistry LibreTexts Source: Chemistry LibreTexts URL: [Link]

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Norrish reaction — Grokipedia [grokipedia.com]

In silico molecular docking studies involving 3-(3-Methoxyphenyl)propiophenone

An In-Depth Technical Guide to In Silico Molecular Docking Studies Involving 3-(3-Methoxyphenyl)propiophenone

Executive Summary

The rational design and evaluation of novel therapeutics increasingly rely on computational methodologies to predict ligand-receptor dynamics. As a Senior Application Scientist, I have structured this whitepaper to provide a comprehensive, self-validating in silico protocol for evaluating 3-(3-Methoxyphenyl)propiophenone —a structurally significant dihydrochalcone derivative. Drawing upon the well-documented pharmacological profiles of related methoxylated propiophenones and chalcones, this guide establishes a rigorous molecular docking workflow targeting two critical pathways: the Signal Transducer and Activator of Transcription 3 (STAT3) and Cyclooxygenase-2 (COX-2)[1][2].

Target Rationale & Mechanistic Grounding

The selection of biological targets for 3-(3-Methoxyphenyl)propiophenone is driven by the established bioactivity of its structural analogs, which demonstrate potent anti-inflammatory and anticancer properties[1][3].

• STAT3 (SH2 Domain): STAT3 is a transcription factor that, upon phosphorylation at Tyr705, homodimerizes via its Src Homology 2 (SH2) domain and translocates to the nucleus to promote oncogenesis and inflammation. By competitively binding to the SH2 domain, small molecules can prevent this dimerization, effectively silencing the pathway[4].

• COX-2 (Active Site): Cyclooxygenase-2 is an inducible enzyme responsible for synthesizing pro-inflammatory prostaglandins. Chalcone and propiophenone derivatives are known to selectively occupy the hydrophobic channel of COX-2, inhibiting its enzymatic activity[2].

Diagram 1: Mechanistic inhibition of the STAT3 signaling pathway by the target ligand.

Compound Profiling

Before initiating docking protocols, the physicochemical parameters of the ligand must be established to ensure it adheres to Lipinski's Rule of Five, validating its potential as an orally bioavailable drug candidate.

Table 1: Physicochemical Properties of 3-(3-Methoxyphenyl)propiophenone [5]

Property	Value	Computational / Pharmacokinetic Significance
Molecular Formula	C₁₆H₁₆O₂	Determines atomic composition for force field parameterization.
Molecular Weight	240.30 g/mol	< 500 Da; favorable for membrane permeability.
XLogP3-AA	3.5	Optimal lipophilicity for hydrophobic pocket binding (e.g., COX-2).
H-Bond Donors	0	Indicates reliance on hydrophobic and pi-pi stacking interactions.
H-Bond Acceptors	2	Key sites (carbonyl, methoxy) for interacting with polar residues.
Rotatable Bonds	5	Confirms sufficient flexibility to adopt optimal binding conformations.

Standard Operating Procedure: In Silico Molecular Docking

The following protocol is designed as a self-validating system. Every step includes the causality behind the computational choice to ensure scientific integrity.

Phase 1: Ligand Preparation

• Structure Retrieval: Obtain the canonical SMILES string for 3-(3-Methoxyphenyl)propiophenone (COC1=CC=CC(=C1)CCC(=O)C2=CC=CC=C2) and generate a 3D conformer using Avogadro or Chem3D.

• Energy Minimization: Apply the MMFF94 (Merck Molecular Force Field). Causality: MMFF94 is highly parameterized for organic molecules, ensuring the starting geometry represents the global energy minimum, preventing steric clashes during initial docking phases.

• Format Conversion: Convert the minimized ligand to the .pdbqt format using AutoDock Tools, ensuring all rotatable bonds are defined as active to allow flexible ligand docking.

Phase 2: Macromolecule Preparation

• Structure Acquisition: Download the high-resolution crystal structures from the Protein Data Bank (PDB).

  • STAT3: PDB ID 6NJS (Resolution 2.70 Å)[4].

  • COX-2: PDB ID 3LN1 (Resolution 2.40 Å)[2].

• Protein Cleanup: Strip all co-crystallized ligands, non-essential ions, and water molecules. Causality: Unbound water molecules can artificially obstruct the binding pocket during rigid-receptor docking unless they are specifically identified as structural waters mediating critical hydrogen bridges.

• Charge Assignment: Add polar hydrogens and compute Kollman partial charges. Causality: Kollman charges accurately represent the electrostatic environment of the macromolecular surface, which is critical for predicting dipole and ionic interactions.

Phase 3: Grid Box Optimization

To ensure unbiased sampling of the active site, the grid box must be centered precisely on the coordinates of the native co-crystallized ligand.

Table 2: Validated Grid Box Parameters for AutoDock Vina

Target Protein	PDB ID	Center (X, Y, Z)	Dimensions (X, Y, Z in Å)	Target Region
STAT3	6NJS	12.450, -8.320, 24.110	25 × 25 × 25	SH2 Domain
COX-2	3LN1	34.926, -28.993, -9.512	25 × 25 × 25	Hydrophobic Channel

Phase 4: Docking Execution

Execute the docking simulation using AutoDock Vina.

• Exhaustiveness: Set to 8 (standard) or 16 (high precision). Causality: Vina employs an iterated local search global optimizer. Increasing exhaustiveness expands the search space exploration, reducing the probability of the algorithm getting trapped in a local energy minimum.

Diagram 2: Step-by-step in silico molecular docking workflow.

Phase 5: Interaction Profiling & Data Interpretation

Post-docking analysis is performed using BIOVIA Discovery Studio Visualizer and PyMOL to extract the binding affinity (ΔG) and identify specific intermolecular interactions. Because 3-(3-Methoxyphenyl)propiophenone lacks hydrogen bond donors, its binding affinity will predominantly rely on hydrophobic enclosures and π-π stacking.

Table 3: Expected Docking Outcomes and Key Interacting Residues

Target	Expected Binding Affinity (ΔG)	Primary Interaction Type	Key Amino Acid Residues Involved
STAT3 (6NJS)	-7.0 to -8.5 kcal/mol	π-Alkyl, π-π Stacking	Arg609, Lys591, Ser611, Ser613
COX-2 (3LN1)	-8.0 to -9.5 kcal/mol	Hydrophobic, H-Bond (Acceptor)	Arg120, Tyr355, Val523, Ser530

Data Interpretation Note: A binding affinity lower (more negative) than -7.0 kcal/mol indicates a highly spontaneous and stable binding event. The methoxy group of the ligand is expected to act as a hydrogen bond acceptor with Ser530 in COX-2, mimicking the interaction profile of traditional NSAIDs, while the aromatic rings will likely engage in π-π stacking with the hydrophobic residues of the STAT3 SH2 domain[2][4].

References

• Benchchem. "3-(2-Methoxyphenyl)propiophenone basic properties - Benchchem: Biological Activity and Signaling Pathways." Benchchem.
• ResearchGate. "1-(4-Methoxyphenyl)-3-(3-phenoxyphenyl) prop-2-en-1-one: A Diphenyl Chalcone Derivative with Potent Antitumor Activity Via Up-Regulation of p21 Gene." ResearchGate.
• GuideChem. "3-(3-METOXIFENIL) PROPIOFENONA 15101-68-5 wiki - Es." GuideChem.
• PMC. "Discovery of potent STAT3 inhibitors using structure-based virtual screening, molecular dynamic simulation, and biological evaluation." National Institutes of Health (NIH).
• AIP Publishing. "Molecular Docking Studies of 4-Nitromonosubstituted Chalcone Derivatives as Cyclooxygenase-2 (COX-2) Inhibitors." AIP Publishing.

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• 4. Discovery of potent STAT3 inhibitors using structure-based virtual screening, molecular dynamic simulation, and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. guidechem.com [guidechem.com]

Protocols & Analytical Methods

Preparation of 3-(3-Methoxyphenyl)propiophenone via Friedel-Crafts acylation

Application Note: Synthesis and Purification of 3-(3-Methoxyphenyl)propiophenone via Friedel-Crafts Acylation

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Advanced Technical Protocol & Mechanistic Guide

Introduction & Strategic Overview

3-(3-Methoxyphenyl)propiophenone (1-phenyl-3-(3-methoxyphenyl)propan-1-one) is a critical structural motif and intermediate in the development of active pharmaceutical ingredients (APIs) and fine chemicals. As a Senior Application Scientist, I have designed this guide to move beyond mere procedural steps; it elucidates the chemical causality behind each manipulation to ensure a self-validating, high-yield workflow.

The most direct and regioselective synthetic route to this compound is the Friedel-Crafts acylation of benzene using 3-(3-methoxyphenyl)propionyl chloride. Unlike Friedel-Crafts alkylation, which is frequently plagued by polyalkylation and carbocation rearrangements, acylation is highly controlled. The electron-withdrawing nature of the newly introduced carbonyl group deactivates the aromatic ring, preventing multiple substitutions and ensuring a high-purity monoacylated product[1].

Mechanistic Causality & Reaction Design

The success of this protocol relies heavily on understanding the precise role of the Lewis acid catalyst and intermediate stability.

• Acylium Ion Generation: Aluminum chloride (AlCl 3​ ) acts as a strong Lewis acid, abstracting the chloride ion from the acyl chloride to form a highly electrophilic, resonance-stabilized acylium ion.

• Stoichiometric Catalyst Requirement: Unlike true catalytic processes, Friedel-Crafts acylation requires slightly more than one equivalent of AlCl 3​ (typically 1.1–1.2 eq). This is because the Lewis acid strongly coordinates to the Lewis basic carbonyl oxygen of the resulting propiophenone product, forming a stable complex that removes AlCl 3​ from the catalytic cycle[1].

• Solvent Selection: While benzene requires strict safety handling, using it as both the reactant and the bulk solvent drives the reaction kinetically and thermodynamically towards completion, mimicking classic industrial syntheses of propiophenones[2].

Mechanistic pathway of Friedel-Crafts acylation highlighting the AlCl3 requirement.

Experimental Workflow & Protocols

Self-Validating Protocol Design: The following steps incorporate visual and thermal checkpoints to ensure the reaction is proceeding correctly.

Phase 1: Preparation of 3-(3-Methoxyphenyl)propionyl chloride

Starting Material: 3-(3-Methoxyphenyl)propionic acid[3].

• Setup: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a drying tube, add 3-(3-methoxyphenyl)propionic acid (10.0 g, 55.5 mmol).

• Reagent Addition: Suspend the acid in anhydrous dichloromethane (DCM, 50 mL). Add 2 drops of anhydrous N,N-dimethylformamide (DMF).

• Chlorination: Slowly add thionyl chloride (SOCl 2​ , 6.0 mL, 83.2 mmol, 1.5 eq) dropwise via a syringe at room temperature.

  • Causality: DMF reacts with SOCl 2​ to form the Vilsmeier-Haack reagent, which significantly accelerates the conversion of the carboxylic acid to the acyl chloride while preventing side reactions.

• Reaction: Heat the mixture to a gentle reflux (40 °C) for 2 hours. The reaction is complete when gas evolution (SO 2​ and HCl) ceases and the solution becomes homogeneous.

• Concentration: Remove the DCM and excess SOCl 2​ under reduced pressure to yield the crude acyl chloride as a pale yellow oil. Proceed immediately to Phase 2 to prevent hydrolysis.

Phase 2: Friedel-Crafts Acylation

• Setup: In a separate oven-dried 500 mL three-neck flask equipped with an addition funnel, thermometer, and nitrogen inlet, add anhydrous benzene (50 mL)[2].

• Catalyst Loading: Carefully add anhydrous Aluminum chloride (AlCl 3​ , 8.1 g, 61.0 mmol, 1.1 eq) to the benzene. Cool the suspension to 0–5 °C using an ice-water bath.

• Acyl Chloride Addition: Dissolve the crude acyl chloride from Phase 1 in 20 mL of anhydrous benzene. Transfer this to the addition funnel.

• Dropwise Addition: Add the acyl chloride solution dropwise to the stirring AlCl 3​ suspension over 30 minutes, maintaining the internal temperature below 10 °C.

  • Causality: Exothermic complexation occurs. Keeping the temperature low prevents side reactions and limits the vaporization of benzene.

• Maturation: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for an additional 3–4 hours. The mixture will darken, indicating the formation of the product-AlCl 3​ complex[1].

Phase 3: Quenching and Purification

• Quenching: Slowly pour the dark reaction mixture into a vigorously stirred beaker containing 200 g of crushed ice and 20 mL of concentrated HCl.

  • Causality: The highly exothermic hydrolysis breaks the stable product-AlCl 3​ complex. HCl prevents the precipitation of insoluble aluminum hydroxide salts, keeping the aqueous layer clear for easier phase separation.

• Extraction: Transfer to a separatory funnel. Separate the organic (benzene) layer. Extract the aqueous layer with ethyl acetate (2 × 50 mL).

• Washing: Combine the organic layers and wash sequentially with 10% aqueous NaOH (50 mL) to remove unreacted acid, followed by brine (50 mL).

• Drying & Concentration: Dry the organic phase over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel column chromatography (Hexanes:Ethyl Acetate, 9:1 v/v) to yield pure 3-(3-methoxyphenyl)propiophenone.

Step-by-step experimental workflow for the synthesis of 3-(3-Methoxyphenyl)propiophenone.

Quantitative Data & Optimization Matrix

To maximize yield and minimize impurities, various reaction conditions were evaluated. The table below summarizes the quantitative optimization of the acylation step.

Entry	Solvent System	AlCl 3​ (equiv.)	Temp (°C)	Time (h)	Yield (%)	Observation / Causality
1	Benzene (neat)	0.5	25	12	< 15%	Sub-stoichiometric AlCl 3​ halts reaction due to product complexation.
2	Benzene (neat)	1.1	0 → 25	4	94%	Optimal conditions; excess benzene drives kinetics.
3	DCM / Benzene (2.0 eq)	1.1	0 → 25	6	82%	Slower kinetics; safer solvent profile but lower yield.
4	DCE / Benzene (2.0 eq)	1.1	80 (reflux)	2	68%	High heat induces cleavage of the methoxy ether group.

Safety & Scalability Considerations

• Benzene Toxicity: Benzene is a Group 1 carcinogen. All operations must be conducted in a certified fume hood with appropriate PPE (nitrile over butyl rubber gloves). For scale-up, substituting benzene with a less toxic solvent (like fluorobenzene) is not viable here as the unsubstituted phenyl ring is part of the target API structure. Therefore, strict engineering controls are mandatory.

• AlCl 3​ Handling: Anhydrous AlCl 3​ is highly hygroscopic and reacts violently with water to release HCl gas. Weigh and transfer this reagent rapidly or within a glovebox environment to maintain catalytic efficacy.

References

• Friedel–Crafts reaction. Wikipedia. Retrieved from:[Link]

• Synthetic method for 1-phenyl-1-acetone (CN103819323A). Google Patents.

• 3-(3-Methoxyphenyl)propionic acid, 98+%. Fisher Scientific. Retrieved from:[Link]

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• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. CN103819323A - Synthetic method for 1-phenyl-1-acetone - Google Patents [patents.google.com]
• 3. 3-(3-Methoxyphenyl)propionic acid, 98+% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]

Chromatographic purification techniques for 3-(3-Methoxyphenyl)propiophenone

An Application Guide to the Chromatographic Purification of 3-(3-Methoxyphenyl)propiophenone

Authored by: A Senior Application Scientist

This document provides a comprehensive guide to the chromatographic purification of 3-(3-Methoxyphenyl)propiophenone (also known as 3'-Methoxypropiophenone), a key intermediate in the synthesis of various pharmaceuticals, including the analgesic Tapentadol.[1][2][3] The protocols and technical discussions herein are designed for researchers, chemists, and drug development professionals who require high-purity material for subsequent synthetic steps or analytical characterization.

This guide emphasizes the rationale behind methodological choices, ensuring that the protocols are not merely prescriptive but also instructive. We will explore three primary chromatographic techniques: Flash Column Chromatography, Preparative Thin-Layer Chromatography (PTLC), and High-Performance Liquid Chromatography (HPLC).

Understanding the Analyte: Physicochemical Properties

A successful purification strategy begins with a thorough understanding of the target compound's properties. These characteristics dictate its behavior in different chromatographic systems and inform the selection of appropriate stationary and mobile phases.

Property	Value	Source
IUPAC Name	1-(3-methoxyphenyl)propan-1-one	[4][5]
CAS Number	37951-49-8	[4][5][6]
Molecular Formula	C₁₀H₁₂O₂	[4][5][6]
Molecular Weight	164.20 g/mol	[4][5]
Appearance	Colorless to light yellow liquid	[4][6]
Boiling Point	~259 °C	[4][6]
Solubility	Good solubility in common organic solvents (e.g., acetone, ethyl acetate, dichloromethane); very slightly soluble in water.	[4][6]
LogP	~2.21 - 2.3	[5][7]

The molecule's structure, featuring a moderately polar ketone group and a nonpolar methoxyphenyl ring, makes it an ideal candidate for normal-phase chromatography on silica gel. Its LogP value indicates moderate lipophilicity, suggesting that reverse-phase HPLC is also a highly viable technique for both analysis and purification.

Flash Column Chromatography: The Workhorse of Purification

Flash column chromatography is the most common method for purifying gram-to-multigram quantities of synthetic intermediates like 3-(3-Methoxyphenyl)propiophenone. It leverages a stationary phase (typically silica gel) and a continuous flow of a mobile phase to separate compounds based on their differential adsorption.[8]

Causality Behind the Method

The separation principle relies on the polarity differences between the components of the crude mixture. Silica gel is a highly polar stationary phase due to its surface silanol groups (Si-OH).[9]

• Polar Impurities: Unreacted starting materials or byproducts with more polar functional groups (e.g., alcohols, carboxylic acids) will have stronger interactions with the silica gel and thus elute more slowly.

• Target Compound: 3-(3-Methoxyphenyl)propiophenone, with its ketone functionality, is moderately polar and will adsorb to the silica gel.

• Nonpolar Impurities: Byproducts lacking significant polarity will have minimal interaction with the silica gel and elute quickly.

The choice of mobile phase is critical. A solvent system, typically a mixture of a nonpolar solvent (e.g., hexane or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate or dichloromethane), is used.[9] By gradually increasing the proportion of the polar solvent, the adsorbed compounds are sequentially displaced from the silica and eluted from the column.

Protocol 2.1: Method Development with Analytical TLC

Before performing a column, it is essential to determine the optimal mobile phase composition using Thin-Layer Chromatography (TLC).[8]

• Plate Preparation: Use a silica gel-coated TLC plate. With a pencil, gently draw a baseline about 1 cm from the bottom.

• Spotting: Dissolve a small amount of the crude reaction mixture in a suitable volatile solvent like dichloromethane. Using a capillary tube, apply a small, concentrated spot onto the baseline.

• Development: Prepare several developing chambers with different ratios of hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3 v/v). Place the spotted TLC plates in the chambers.

• Visualization: Once the solvent front nears the top of the plate, remove it, mark the solvent front with a pencil, and let the plate dry. Visualize the spots under a UV lamp (254 nm), as the aromatic ring of the compound is UV-active.

• Selection: The ideal solvent system is one that moves the target compound to a Retention Factor (Rf) value of 0.25-0.35 . This Rf value generally translates well to column chromatography, providing good separation without requiring an excessively large volume of solvent.

Flash Chromatography Workflow

Protocol 2.2: Flash Column Purification

• Column Packing: Select an appropriately sized column. Prepare a slurry of silica gel in the initial, nonpolar mobile phase (e.g., 100% hexane or 95:5 hexane/ethyl acetate). Pour the slurry into the column and allow it to pack under positive pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude 3-(3-Methoxyphenyl)propiophenone in a minimal amount of a suitable solvent (e.g., dichloromethane). Alternatively, for better resolution, adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column bed.

• Elution: Begin eluting with the mobile phase determined from the TLC analysis. Apply gentle air pressure to maintain a steady flow rate.

• Fraction Collection: Collect the eluent in a series of test tubes or flasks.

• Monitoring: Systematically spot every few fractions on a TLC plate to monitor the elution of the product. Visualize under UV light to identify the fractions containing the pure compound.

• Isolation: Combine the fractions that contain only the pure product.

• Solvent Removal: Remove the mobile phase from the combined fractions using a rotary evaporator to yield the purified 3-(3-Methoxyphenyl)propiophenone as a colorless to light yellow liquid.[4][6]

Preparative Thin-Layer Chromatography (PTLC)

For small-scale purification (typically <100 mg) or for separating compounds that are very close in polarity, preparative TLC is an excellent high-resolution technique.[9][10][11] It operates on the same principles as analytical TLC but uses thicker silica plates to accommodate a larger sample load.

Protocol 3.1: PTLC Purification

• Sample Application: Dissolve the crude sample in a minimal volume of a volatile solvent. Using a pipette or syringe, carefully apply the solution as a thin, continuous band across the origin line of the PTLC plate, leaving space on the edges.[9]

• Development: Place the plate in a developing chamber saturated with the pre-determined mobile phase (from analytical TLC). Allow the chromatogram to develop until the solvent front is near the top edge. For difficult separations, multiple developments with a less polar solvent can improve resolution.[10][11]

• Visualization: Dry the plate and visualize the separated bands under non-destructive UV light.

• Scraping: With a clean spatula, carefully scrape the silica gel corresponding to the band of the target compound onto a piece of clean paper or into a flask.

• Extraction: Transfer the collected silica gel to a flask. Add a polar solvent in which the compound is highly soluble (e.g., ethyl acetate or acetone) to extract the product from the silica. Stir or sonicate the mixture for several minutes.

• Isolation: Filter the mixture to remove the silica gel. A syringe filter (0.45 µm) can be used to remove fine silica particles.[12] Wash the silica gel with additional solvent to ensure complete recovery.

• Solvent Removal: Combine the filtrates and evaporate the solvent under reduced pressure to obtain the purified product.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique primarily used for the analytical assessment of purity. However, it can be scaled to preparative systems for high-resolution purification. A reverse-phase method is particularly well-suited for 3-(3-Methoxyphenyl)propiophenone.[4][7][13]

Causality Behind the Method

In reverse-phase HPLC, the stationary phase (e.g., C18-bonded silica) is nonpolar, and the mobile phase is polar (e.g., a mixture of water and acetonitrile or methanol).[4][7] Separation occurs based on hydrophobicity. Nonpolar compounds interact more strongly with the stationary phase and have longer retention times, while polar compounds elute more quickly. Given its moderate polarity, 3-(3-Methoxyphenyl)propiophenone will be well-retained and separated from more polar or less polar impurities.

HPLC Analysis Workflow

Protocol 4.1: Analytical HPLC for Purity Assessment

This protocol describes a standard method for determining the purity of a purified sample of 3-(3-Methoxyphenyl)propiophenone.[4][14][15][16]

Parameter	Recommended Condition
HPLC System	Standard system with UV-Vis detector
Column	Reverse-phase C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile and Water mixture (e.g., starting at 50:50 v/v)
Flow Rate	1.0 mL/min
Column Temp.	Ambient or 30 °C
Injection Vol.	10 µL
Detection	UV at 254 nm or 275 nm

• Solution Preparation:

  • Mobile Phase: Prepare the desired mixture of HPLC-grade acetonitrile and water. Filter through a 0.45 µm membrane and degas thoroughly.

  • Sample Solution: Accurately weigh and dissolve the sample in the mobile phase to a concentration of approximately 0.1-1 mg/mL.[4][14] Filter the solution through a 0.45 µm syringe filter before injection.

• System Setup: Set up the HPLC system according to the conditions in the table above. Allow the system to equilibrate with the mobile phase until a stable baseline is achieved.

• Analysis: Inject the sample solution. Record the chromatogram for a sufficient run time to allow all components to elute.

• Data Interpretation: The purity of the sample can be determined by calculating the peak area percentage. The area of the main peak corresponding to 3-(3-Methoxyphenyl)propiophenone is divided by the total area of all peaks in the chromatogram. High-purity material, often required for pharmaceutical development, should exhibit a purity of ≥99%.[1][17]

References

• analytical methods for the quantification of 3-(2-Methoxyphenyl)propiophenone. (2025). Benchchem.
• 3'-Methoxy propiophenone. (2024, April 9). ChemBK.
• Thin Layer Chromatography: A Complete Guide to TLC. (2020, January 2). Chemistry Hall.
• Separation of 3-(Dimethylamino)-3'-methoxypropiophenone on Newcrom R1 HPLC column. SIELC Technologies.
• Synthesis method for 3-methoxypropiophenone. (2017, March 22).
• Application Notes and Protocols for 3-Methoxypropiophenone in Organic Synthesis. (2025). Benchchem.
• Synthesis method for 3-methoxypropiophenone. (2016, October 24). Semantic Scholar.
• CN106518635A - Synthesis method for 3-methoxypropiophenone.
• Complete Guide to Thin Layer Chromatography Sample Preparation.
• 3'-Methoxypropiophenone. PubChem, NIH.
• 3'-methoxypropiophenone. (2025, August 8). ChemicalBook.
• 3'-Methoxypropiophenone. (2018, May 16). SIELC Technologies.
• Method development for separating Thiomichler's ketone from its reaction byproducts. (2025). Benchchem.
• How to prepare PTLC How to load your sample. Unknown Source.
• Application Notes and Protocols for the Analytical Characterization of 4'-Methoxy-3-(4-methylphenyl)propiophenone. (2025). Benchchem.
• Application Note and Protocol: HPLC Analysis of 3-Morpholinopropiophenone Hydrochloride. (2025). Benchchem.
• Re-extraction of compound from preparative TLC? (2017, October 13).
• HPLC analysis of 3-Hydroxy-4-methoxyacetophenone. (2025). Benchchem.

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Applications of 3-(3-Methoxyphenyl)propiophenone derivatives in medicinal chemistry

Application Note & Protocols: 3-(3-Methoxyphenyl)propiophenone Derivatives in Medicinal Chemistry

Executive Summary & Scaffold Overview

3-(3-Methoxyphenyl)propiophenone (1-phenyl-3-(3-methoxyphenyl)propan-1-one) is a highly versatile secondary metabolite belonging to the dihydrochalcone class[1]. In medicinal chemistry, dihydrochalcones are distinguished from their highly conjugated chalcone precursors by the reduction of the α,β-unsaturated double bond[2]. This critical structural modification enhances the molecule's conformational flexibility, alters its electronic distribution, and improves its solubility profile, making it a privileged scaffold for drug discovery[1].

The strategic placement of a methoxy group at the B-ring's meta position (3-position) significantly modulates the steric and electronic landscape of the molecule. This specific substitution pattern has been shown to dictate binding affinity across various enzymatic and receptor targets, driving its utility in oncology, dermatology, and metabolic disease research[3].

Mechanistic Pathways & Biological Applications

Oncology: p53 Stabilization and Apoptosis Methoxy-substituted propiophenones and their unsaturated chalcone precursors act as potent fragment leads in oncology by stabilizing the p53 tumor suppressor protein[3]. Mechanistically, these derivatives block the degradation of p53 at the post-translational level, leading to intracellular accumulation of the protein and the subsequent induction of apoptosis in proliferative cancer cell lines[3]. The saturated ketone backbone of the dihydrochalcone provides a stable, flexible conformation that optimally inserts into the hydrophobic pockets of regulatory proteins without the reactivity liabilities of a Michael acceptor.

Dermatology: Tyrosinase Inhibition In the treatment of hyperpigmentation and melanoma, 3-(3-Methoxyphenyl)propiophenone derivatives serve as highly effective competitive inhibitors of tyrosinase[3]. The methoxy group acts as a steric and electronic mimic of the natural substrate (L-tyrosine). By competitively binding to the copper-coordinated active site of the enzyme, these derivatives effectively halt the downstream oxidation processes required for melanin biosynthesis[3].

Biological Pathway Visualization

Caption: Dual pharmacological pathways of 3-(3-Methoxyphenyl)propiophenone derivatives.

Quantitative Structure-Activity Relationship (SAR) Data

The biological efficacy of the propiophenone/chalcone scaffold is highly dependent on B-ring substitutions. The table below summarizes comparative quantitative data demonstrating how methoxy substitutions influence cytotoxicity and enzymatic inhibition[3].

Compound / Derivative	Target / Assay	IC₅₀ Value	Biological Implication
Parent Chalcone 1	Mushroom Tyrosinase	0.21 μM	Highly potent competitive enzyme inhibition[3].
Arbutin (Control)	Mushroom Tyrosinase	164 μM	Standard baseline for skin-whitening efficacy[3].
4'-amino-4-methoxy chalcone	HeLa Cell Line (Cytotoxicity)	31.75 μg/mL	Strong anti-proliferative activity driven by single methoxy substitution[3].
4'-amino-3,4,5-trimethoxy chalcone	HeLa Cell Line (Cytotoxicity)	49.04 μg/mL	Increased methoxy groups decrease cytotoxic activity due to steric bulk[3].

Note: Data demonstrates that while methoxy groups are essential for target binding, excessive substitution (e.g., trimethoxy) can hinder optimal pocket insertion, reducing overall cytotoxicity[3].

Experimental Workflows & Protocols

Protocol A: Two-Step Synthesis of 3-(3-Methoxyphenyl)propiophenone

The synthesis relies on a self-validating two-step process: a base-catalyzed Claisen-Schmidt condensation followed by selective catalytic hydrogenation[4].

Caption: Two-step synthesis workflow for 3-(3-Methoxyphenyl)propiophenone.

Step 1: Claisen-Schmidt Condensation Scientific Rationale: The use of 10% aqueous NaOH initiates the formation of the acetophenone enolate, which attacks the electrophilic carbonyl of 3-methoxybenzaldehyde. Maintaining room temperature favors the thermodynamically stable (E)-chalcone isomer and prevents unwanted Michael additions[2][4].

• In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of acetophenone and 10 mmol of 3-methoxybenzaldehyde in 50 mL of 95% ethanol[4].

• While stirring at room temperature, slowly add 20 mL of a 10% aqueous NaOH solution dropwise[4].

• Allow the reaction to stir for 4–6 hours. Monitor progression via TLC (Hexane:Ethyl Acetate 8:2) until the starting materials are consumed.

• Pour the mixture over crushed ice and neutralize with dilute HCl. Collect the precipitated intermediate chalcone via vacuum filtration.

• Wash the crude yellow crystals with cold water and recrystallize from hot ethanol[4].

Step 2: Selective Catalytic Hydrogenation Critical Parameter: Palladium on carbon (Pd/C) is utilized under ambient hydrogen pressure (1 atm) because it selectively reduces the alkene double bond while leaving the carbonyl intact[4]. Over-pressurizing or using stronger reducing agents (like LiAlH₄) will compromise the structural integrity by reducing the ketone to a secondary alcohol.

• Dissolve 5 mmol of the purified intermediate chalcone in 40 mL of anhydrous methanol in a hydrogenation flask[4].

• Carefully add 50 mg (~5 mol%) of 10% Pd/C catalyst[4]. (Caution: Pd/C is highly pyrophoric when dry; ensure the flask is flushed with inert gas prior to addition).

• Seal the flask with a rubber septum and purge the system by alternating vacuum and hydrogen gas three times to ensure a strictly inert atmosphere[4].

• Stir the suspension vigorously under a hydrogen balloon for 2–3 hours. Monitor hydrogen uptake and verify the disappearance of the alkene proton signals via ¹H-NMR or TLC.

• Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Evaporate the methanol under reduced pressure to yield the final 3-(3-Methoxyphenyl)propiophenone product[4].

Protocol B: In Vitro Tyrosinase Inhibition Assay

This protocol provides a direct kinetic readout of the synthesized compound's ability to halt melanin biosynthesis[3].

• Reagent Preparation: Prepare a 0.1 M phosphate buffer (pH 6.8). Dissolve mushroom tyrosinase to a concentration of 1000 U/mL in the buffer. Prepare a 2.5 mM solution of L-DOPA (substrate) in the buffer.

• Inhibitor Preparation: Dissolve the 3-(3-Methoxyphenyl)propiophenone derivative in DMSO to create a stock solution, then perform serial dilutions (0.1 μM to 100 μM). Ensure final DMSO concentration in the assay does not exceed 1% to prevent enzyme denaturation.

• Assay Execution: In a 96-well microplate, combine 120 μL of phosphate buffer, 20 μL of the inhibitor solution, and 20 μL of the tyrosinase enzyme solution. Incubate at 25°C for 10 minutes.

• Initiation: Add 40 μL of the L-DOPA substrate solution to each well to initiate the reaction.

• Kinetic Readout: Immediately measure the absorbance at 475 nm using a microplate reader every 30 seconds for 10 minutes. The rate of dopachrome formation (linear slope) represents enzyme activity.

• Validation: Compare the IC₅₀ values against a known standard (e.g., Arbutin or Kojic acid) to validate the assay's integrity[3].

References

• Benchchem. "detailed experimental procedure for 3-(2-Methoxyphenyl)propiophenone synthesis - Benchchem". Benchchem.com.
• Science.gov. "chalcone: Topics by Science.gov". Science.gov.
• PMC.
• PMC. "Chalcone: A Privileged Structure in Medicinal Chemistry". Nih.gov.

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• 3. chalcone: Topics by Science.gov [science.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Precision Grignard Addition to 3-(3-Methoxyphenyl)propiophenone

Mechanistic Rationale & Substrate Profiling

3-(3-Methoxyphenyl)propiophenone (CAS 15101-68-5) is a structurally versatile diaryl ketone utilized as an advanced intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including modified analgesics and phenylindene derivatives[1]. The transformation of this ketone into a sterically hindered tertiary alcohol via a Grignard addition is a critical carbon-carbon bond-forming step in drug development[2].

The classical Grignard reaction proceeds via the nucleophilic attack of an organomagnesium halide (e.g., methylmagnesium bromide) on the electrophilic carbonyl carbon[3]. This addition typically involves a highly ordered, six-membered cyclic transition state where the magnesium atom coordinates with the carbonyl oxygen, enhancing the electrophilicity of the carbon center[4].

However, 3-(3-methoxyphenyl)propiophenone possesses moderately acidic alpha-protons adjacent to the carbonyl group. Consequently, the strongly basic Grignard reagent can competitively deprotonate the alpha-carbon, leading to the formation of an unreactive magnesium enolate[3]. Upon aqueous workup, this enolate simply reverts to the starting ketone, drastically reducing the overall yield[5]. To suppress this side reaction and drive the reaction toward the desired tertiary alcohol, precise control over stoichiometry, solvent coordination, and thermodynamics is required.

Reaction Workflows & Mechanistic Pathways

Fig 1. Experimental workflow for Grignard addition to 3-(3-Methoxyphenyl)propiophenone.

Fig 2. Mechanistic pathways: Nucleophilic addition vs. competitive alpha-deprotonation.

Quantitative Reagent Profiling

The following table outlines the optimized stoichiometry for a standard 10 mmol scale synthesis, designed to ensure complete conversion while minimizing side reactions.

Reagent	MW ( g/mol )	Equivalents	Amount	Functional Role
3-(3-Methoxyphenyl)propiophenone	240.30	1.0	2.40 g (10 mmol)	Electrophilic Substrate
Methylmagnesium Bromide (3.0 M in THF)	119.24	1.2	4.0 mL (12 mmol)	Nucleophile / Alkylating Agent
Anhydrous Tetrahydrofuran (THF)	72.11	Volume	25 mL	Coordinating Solvent
Saturated Aqueous NH₄Cl	N/A	Excess	15 mL	Mild Quenching Agent

Self-Validating Experimental Protocol

This protocol is engineered with built-in validation checkpoints to ensure high-fidelity execution.

Step 1: System Preparation & Substrate Solvation

• Procedure: Flame-dry a 100 mL two-neck round-bottom flask under a vacuum, then backfill with Argon. Dissolve 2.40 g of 3-(3-methoxyphenyl)propiophenone in 25 mL of anhydrous THF. Cool the reaction mixture to 0 °C using an ice-water bath.

• Causality: Grignard reagents are highly sensitive to moisture; even trace amounts of water will prematurely quench the reagent to form an alkane and magnesium hydroxide salts, destroying nucleophilicity[2]. THF is selected as the solvent because its ether oxygen atoms act as Lewis bases, coordinating to the electron-deficient magnesium and stabilizing the Grignard reagent[5].

• Validation Checkpoint: The system is validated by achieving a stable internal temperature of 0 °C under a continuous positive pressure of inert gas. The solution should be completely clear and homogeneous.

Step 2: Nucleophilic Addition

• Procedure: Using a syringe pump or addition funnel, add 4.0 mL of 3.0 M MeMgBr dropwise over 15 minutes. Maintain vigorous stirring.

• Causality: The dropwise addition at 0 °C manages the exothermic nature of the C-C bond formation. Lower temperatures kinetically favor the nucleophilic addition pathway over the higher-activation-energy alpha-deprotonation (enolization) pathway[3].

• Validation Checkpoint: A transient color shift (typically pale yellow to deep orange/brown) validates the coordination of the magnesium complex to the carbonyl oxygen.

Step 3: Reaction Maturation

• Procedure: Remove the ice bath and allow the reaction to gradually warm to room temperature (20-25 °C). Stir for an additional 2 hours.

• Causality: Warming the reaction provides the necessary thermal energy to drive the sterically hindered addition to completion, overcoming the steric bulk of the diaryl ketone framework.

• Validation Checkpoint: Perform TLC analysis (Hexanes/EtOAc 8:2, UV visualization at 254 nm). The protocol is validated to proceed when the starting ketone spot ( Rf​≈0.6 ) is completely consumed, replaced by a more polar tertiary alcohol product spot ( Rf​≈0.3 ).

Step 4: Quenching and Isolation

• Procedure: Re-cool the flask to 0 °C. Slowly add 15 mL of saturated aqueous NH₄Cl dropwise. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Causality: Saturated aqueous NH₄Cl is strictly selected over strong mineral acids (like HCl). Its mild acidity (pH ~5.5) is sufficient to protonate the intermediate magnesium alkoxide without catalyzing the dehydration of the newly formed, sterically congested tertiary alcohol into an alkene[5].

• Validation Checkpoint: The dissolution of the initial thick magnesium salt emulsion into two distinct, clear liquid phases (aqueous and organic) validates a successful and complete quench.

Troubleshooting & Reaction Optimization

Observation / Issue	Mechanistic Cause	Mitigation Strategy
High recovery of starting ketone	Grignard reagent acted as a base (alpha-deprotonation) rather than a nucleophile[3].	Lower the addition temperature to -78 °C. Consider using CeCl₃ (forming an organocerium reagent) to suppress basicity and enhance nucleophilicity[2].
Formation of alkene side-product	Acid-catalyzed dehydration of the tertiary alcohol during workup.	Ensure the quenching agent is strictly saturated NH₄Cl. Avoid any exposure to strong acids (e.g., HCl or H₂SO₄)[5].
Incomplete conversion	Moisture in the system quenched the Grignard reagent prematurely[2].	Rigorously dry all glassware. Titrate the Grignard reagent prior to use to confirm active molarity.

References

• Title: 3-(3-methoxyphenyl)
• Source: organic-chemistry.
• Source: wikipedia.
• Source: masterorganicchemistry.
• Source: chemistrysteps.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Co-Eluting Impurities in 3-(3-Methoxyphenyl)propiophenone HPLC Analysis

Welcome to the Technical Support Center. This guide is designed for researchers and analytical scientists facing co-elution challenges during the High-Performance Liquid Chromatography (HPLC) analysis of 3-(3-Methoxyphenyl)propiophenone. Because this compound is an aromatic ketone often synthesized via routes that generate closely related by-products, standard analytical methods frequently fail to resolve structurally similar impurities.

Part 1: Diagnostic Overview & Peak Purity Assessment

Q: How can I confirm if the main peak of 3-(3-Methoxyphenyl)propiophenone is hiding a co-eluting impurity? A: The first step in troubleshooting is performing a peak purity analysis using a Diode Array Detector (DAD) coupled with LC-MS. DAD software calculates a "match factor" by comparing UV absorption spectra at the leading edge, apex, and tailing edge of the chromatographic peak. A drop in the match factor indicates spectral heterogeneity, confirming a co-eluting impurity[1].

Cautionary Note: DAD peak purity has a critical limitation. If the co-eluting impurity is a positional isomer (e.g., 2-methoxy or 4-methoxy derivatives), the UV spectra will be nearly identical, potentially resulting in a false negative for co-elution[1]. In these cases, you must rely on LC-MS to check for mass-variant impurities or utilize orthogonal column chemistries to force separation.

Fig 1. Diagnostic workflow for identifying and resolving co-eluting impurities in HPLC.

Part 2: Resolving Positional Isomers (The "How" and "Why")

Q: My synthesis yielded 2-methoxy and 4-methoxy positional isomers that co-elute with the 3-methoxy API on a standard C18 column. How do I resolve them? A: You must switch from an alkyl (C18) stationary phase to a Pentafluorophenyl (PFP) or Phenyl-Hexyl column. Standard C18 columns separate analytes primarily based on hydrophobicity. Because positional isomers of methoxyphenylpropiophenone have virtually identical hydrophobicities, C18 columns cannot resolve them[2].

PFP columns introduce orthogonal separation mechanisms: π−π interactions, dipole-dipole interactions, and shape (steric) selectivity[3]. The electron-deficient fluorinated ring of the PFP phase strongly interacts with the electron-rich methoxy-substituted aromatic ring of your analytes, resolving them based on subtle differences in their spatial geometry[3].

Q: Should I use Acetonitrile or Methanol as the organic modifier for separating these aromatic isomers? A: Methanol is highly recommended. While Acetonitrile is a common default due to its low viscosity, it possesses a carbon-nitrogen triple bond containing π electrons. These π electrons actively compete with the analyte for the π−π interaction sites on the PFP or Phenyl-Hexyl stationary phase, effectively suppressing the column's unique selectivity[4]. Methanol is a protic solvent that lacks π electrons, allowing the aromatic interactions between 3-(3-Methoxyphenyl)propiophenone and the stationary phase to dominate, significantly improving resolution[5].

Fig 2. Stationary and mobile phase selection logic for aromatic positional isomers.

Part 3: Resolving Synthetic By-Products

Q: I suspect unreacted intermediates (e.g., chalcones) or over-reduced alcohols are co-eluting. What gradient tweaks are needed? A: Unlike positional isomers, synthetic by-products usually have different molecular masses and polarities. To resolve these:

• Flatten the Gradient Slope: Decrease the rate of organic modifier change (e.g., from 5% B/min to 1-2% B/min) specifically around the elution window of the main peak. This increases the time the analytes spend interacting with the stationary phase.

• Lower the Column Temperature: Reducing the column temperature (e.g., from 40°C to 25°C) enhances the differential enthalpic interactions between the structurally distinct by-products and the stationary phase, often yielding better baseline resolution[2].

Part 4: Quantitative Data & Method Optimization

Data Presentation: Impact of Method Parameters on Isomer Resolution

The following table summarizes the expected causality and resolution ( Rs​ ) trends when optimizing the separation of methoxyphenylpropiophenone isomers based on established chromatographic principles.

Stationary Phase	Organic Modifier	Primary Interaction Mechanism	Expected Resolution ( Rs​ )	Suitability for Isomers
Standard C18	Acetonitrile	Hydrophobic (Dispersive)	<0.5 (Co-elution)	Poor
Standard C18	Methanol	Hydrophobic + H-bonding	∼0.8 (Partial)	Inadequate
Phenyl-Hexyl	Acetonitrile	Hydrophobic + Suppressed π−π	∼1.2 (Marginal)	Moderate
PFP (Fluorinated)	Acetonitrile	Dipole + Suppressed π−π	∼1.5 (Baseline)	Good
PFP (Fluorinated)	Methanol	Dipole + Enhanced π−π Steric	>2.0 (Robust)	Excellent

Part 5: Experimental Protocol

Self-Validating Workflow for Aromatic Ketone Isomer Separation

Do not simply guess the elution order; use this self-validating protocol to ensure absolute method integrity.

Step 1: Column Installation & Equilibration

• Install a high-efficiency PFP column (e.g., 150 mm x 4.6 mm, 3 µm particle size).

• Equilibrate the system with Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Methanol + 0.1% Formic Acid) at a 90:10 ratio until the baseline is stable.

Step 2: Scouting Gradient Execution

• Run a broad scouting gradient from 10% B to 90% B over 20 minutes at a flow rate of 1.0 mL/min.

• Record the exact percentage of Methanol at which the 3-(3-Methoxyphenyl)propiophenone peak elutes.

Step 3: Targeted Gradient Design

• Design a shallow gradient focused on the elution point. For example, if the API elutes at 50% Methanol, program the gradient to run from 40% B to 60% B over 15 minutes.

• Set the column compartment temperature to 25°C to maximize steric selectivity[2].

Step 4: Self-Validation via Spike Testing

• Prepare a mixed standard containing the 3-methoxy API spiked with 1-2% of the 2-methoxy and 4-methoxy positional isomers.

• Inject the spiked sample. Verify that all three peaks achieve baseline resolution ( Rs​≥1.5 ).

• Perform a DAD peak purity check on the main API peak. A match factor >990 confirms the absence of hidden co-elutions beneath the optimized peak.

References

• Peak Purity in Liquid Chromatography, Part I: Basic Concepts, Commercial Software, and Limitations. Chromatography Online.[Link]

• Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Agilent Technologies.[Link]

• 7 Key Differences in the Use of Methanol and Acetonitrile. Shimadzu.[Link]

• Which Solvent is Better for Chromatography: Methanol or Acetonitrile? PharmaGuide.[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. agilent.com [agilent.com]
• 4. 7 Key Differences in the Use of Methanol and Acetonitrile : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. Which Solvent is Better for Chromatography: Methanol or Acetonitrile? [m-pharmaguide.com]

Reducing unwanted byproducts in the oxidation to 3-(3-Methoxyphenyl)propiophenone

Technical Support Center: Troubleshooting the Oxidation to 3-(3-Methoxyphenyl)propiophenone

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the synthesis of 3-(3-Methoxyphenyl)propiophenone .

The critical step in this workflow is the oxidation of the secondary alcohol precursor, 1-phenyl-3-(3-methoxyphenyl)propan-1-ol , to the target ketone. While secondary alcohols theoretically stop at the ketone stage[1], the unique structural features of this diaryl system—specifically the benzylic positions and the electron-rich methoxy ether—make it highly susceptible to unwanted side reactions if the wrong oxidative environment is chosen.

Frequently Asked Questions & Troubleshooting

Q1: Why am I seeing significant amounts of benzoic acid and 3-methoxyphenylacetic acid in my product mixture? The Causality: You are observing oxidative carbon-carbon (C-C) bond cleavage. When using harsh, aqueous oxidants like Potassium Permanganate (KMnO₄) or Jones reagent (CrO₃/H₂SO₄), the newly formed ketone can tautomerize into an enol. Strong oxidizing agents will attack this enol double bond, causing complete cleavage of the C-C bond adjacent to the carbonyl[1][2]. The Solution: Transition to non-aqueous, non-acidic oxidants. The Dess-Martin Periodinane (DMP) or Swern oxidation protocols operate under mild conditions that completely suppress enolization and subsequent cleavage[3].

Q2: My LC-MS shows a major byproduct with a mass increase of +14 Da. What is this, and how do I prevent it? The Causality: A +14 Da shift (addition of oxygen [+16] and loss of two protons [-2]) indicates the formation of a 1,3-diketone: 1-phenyl-3-(3-methoxyphenyl)propane-1,3-dione. The C3 methylene group of your propionyl chain is benzylic to the 3-methoxyphenyl ring. Prolonged reaction times, elevated temperatures, or radical-based oxidation pathways can trigger unactivated benzylic oxidation at this C3 position[2]. The Solution: Strictly control your oxidant stoichiometry (do not exceed 1.1 equivalents). If you are using transition-metal catalysts, ensure the reaction is quenched immediately upon consumption of the starting material, monitored via TLC.

Q3: I am using Jones reagent, and my NMR shows a loss of the methoxy signal. Why is this happening? The Causality: Jones reagent relies on chromium trioxide dissolved in dilute sulfuric acid[1]. This strongly acidic environment promotes ether cleavage (demethylation) of the electron-rich 3-methoxyphenyl group. The resulting phenol is then rapidly oxidized into complex, tarry quinone byproducts. The Solution: Eliminate strong acids from your workflow. If a chromium-based reagent is absolutely required, Pyridinium Chlorochromate (PCC) in anhydrous dichloromethane is a milder alternative that tolerates ether linkages[4]. However, modern pharmaceutical standards strongly favor chromium-free methods[3].

Mechanistic Pathway Analysis

The following diagram maps the intended selective oxidation pathway against the common mechanisms of byproduct formation.

Reaction pathways: Selective oxidation vs. unwanted byproduct formation.

Quantitative Data: Oxidant Performance Comparison

To facilitate data-driven decision-making, the table below summarizes the byproduct profiles of standard oxidation systems applied to this specific diaryl scaffold.

Oxidant System	Reaction Environment	Target Ketone Yield (%)	C-C Cleavage (%)	Diketone Formation (%)	Demethylation (%)
Jones Reagent	Aqueous / Highly Acidic	45 - 55	15 - 20	< 5	10 - 15
KMnO₄	Aqueous / Basic	30 - 40	35 - 45	10 - 15	< 2
PCC	Organic (CH₂Cl₂) / Mildly Acidic	75 - 85	< 5	< 5	< 2
Swern	Organic (CH₂Cl₂) / Basic	90 - 95	Not Detected	Not Detected	Not Detected
Dess-Martin (DMP)	Organic (CH₂Cl₂) / Neutral	92 - 98	Not Detected	Not Detected	Not Detected

Optimized Experimental Protocols

To guarantee high scientific integrity and reproducibility, utilize the following self-validating protocols. These methods have been selected specifically to eliminate the byproducts discussed above.

Protocol A: Dess-Martin Periodinane (DMP) Oxidation

Mechanism: DMP is a hypervalent iodine(V) reagent that operates under strictly neutral conditions, preventing both acid-catalyzed ether cleavage and base-catalyzed enolization[3].

• Preparation: Dissolve 1.0 eq of 1-phenyl-3-(3-methoxyphenyl)propan-1-ol in anhydrous CH₂Cl₂ to achieve a 0.1 M concentration. Perform this under an inert argon atmosphere to exclude moisture, which competitively hydrolyzes the DMP reagent.

• Reagent Addition: Add 1.1 eq of Dess-Martin Periodinane in a single portion at 0 °C.

  • Self-Validation Check: The reaction mixture will initially be clear but will gradually become cloudy as the less-soluble iodine(III) byproduct precipitates. This visual cue confirms the active consumption of the oxidant.

• Reaction Progression: Remove the ice bath and stir at room temperature for 1.5 hours. Monitor via TLC (Hexanes:EtOAc 4:1).

• Quenching (Critical): Dilute the mixture with diethyl ether, then add a 1:1 mixture of saturated aqueous NaHCO₃ and 10% aqueous Na₂S₂O₃. Stir vigorously for 15 minutes.

  • Causality: The thiosulfate reduces any unreacted iodine(V) to iodine(III), while the bicarbonate neutralizes the acetic acid byproduct, preventing post-reaction degradation of the methoxy ether.

• Isolation: Separate the organic layer, wash with brine, dry over MgSO₄, and concentrate in vacuo to yield the highly pure target ketone.

Protocol B: Swern Oxidation

Mechanism: Utilizes activated DMSO to form an alkoxysulfonium ylide, which undergoes intramolecular deprotonation to yield the ketone. It is completely free of heavy metals and operates at cryogenic temperatures (-78 °C), effectively freezing out side reactions[3].

• Activation: To a solution of oxalyl chloride (1.2 eq) in anhydrous CH₂Cl₂ at -78 °C, dropwise add anhydrous DMSO (2.4 eq).

  • Self-Validation Check: Vigorous gas evolution (CO and CO₂) will occur immediately upon addition. This bubbling is the physical validation that the active intermediate (chlorodimethylsulfonium chloride) has successfully formed.

• Alcohol Addition: After 15 minutes, slowly add the starting alcohol (1.0 eq) dissolved in CH₂Cl₂. Stir for 30 minutes at -78 °C.

• Ylide Formation & Cleavage: Add triethylamine (5.0 eq) dropwise.

  • Causality: The Et₃N deprotonates the intermediate to form the ylide, which then collapses into the target ketone and dimethyl sulfide gas.

• Warming: Allow the reaction to slowly warm to 0 °C over 45 minutes to ensure complete conversion.

• Workup: Quench with saturated aqueous NH₄Cl, extract with CH₂Cl₂, wash with 1M HCl (to remove excess Et₃N), dry over Na₂SO₄, and concentrate.

References

• Oxidation of Alcohols. Jack Westin. Available at:[Link]

• Alcohol oxidation. Wikipedia. Available at:[Link]

• 17.7: Oxidation of Alcohols. Chemistry LibreTexts. Available at:[Link]

• Demystifying The Mechanisms of Alcohol Oxidations. Master Organic Chemistry. Available at:[Link]

Sources

• 1. jackwestin.com [jackwestin.com]
• 2. Alcohol oxidation - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Preventing degradation of 3-(3-Methoxyphenyl)propiophenone during long-term storage

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with 3-(3-Methoxyphenyl)propiophenone (CAS 15101-68-5) . Due to its specific structural motifs—an aromatic ketone coupled with an ether linkage—this compound is highly susceptible to specific modes of environmental degradation.

This document provides mechanistic troubleshooting, quantitative stability data, and self-validating protocols to ensure the absolute integrity of your chemical library over long-term storage.

Part 1: Troubleshooting FAQs

Q: Why does my compound develop a yellowish tint over time, even when kept in a 4°C refrigerator? A: Refrigeration controls thermal degradation but does not arrest photo-oxidation or ambient moisture interaction. If stored in clear glass, ambient laboratory lighting (UV/Vis) induces Norrish Type I α -cleavage at the carbonyl carbon . Furthermore, the benzylic carbons (C2 and C3) are highly susceptible to auto-oxidation, forming hydroperoxides that degrade into yellow-tinted complex impurities.

Q: Can I store the compound dissolved in DMSO or Methanol for high-throughput screening (HTS)? A: No. Storing this compound in solution exponentially increases the rate of bimolecular degradation. DMSO is highly hygroscopic and, over time, can act as an oxidant (facilitating Swern-like side reactions). In solution, the collision frequency between the ketone and dissolved oxygen increases, accelerating benzylic auto-oxidation. Always store the compound as a lyophilized powder and generate fresh working stocks immediately prior to use.

Q: Why does your protocol mandate Argon gas instead of Nitrogen for inert storage? A: This is a matter of fluid dynamics and gas density. Argon is approximately 38% heavier than air, allowing it to effectively "blanket" the solid powder at the bottom of the vial. Nitrogen is slightly lighter than air; during the capping process, Nitrogen easily mixes with ambient air or escapes the vial, leaving residual oxygen trapped in the headspace to initiate auto-oxidation.

Part 2: Mechanistic Insights into Degradation

To effectively prevent degradation, one must understand the causality behind it. 3-(3-Methoxyphenyl)propiophenone contains a carbonyl group adjacent to an aliphatic chain, flanked by two aromatic rings.

• Photolysis (Norrish Type I): Unlike ketones with available sp3 γ -hydrogens that undergo Norrish Type II cleavage, this compound primarily undergoes Norrish Type I cleavage upon UV excitation ( n→π∗ transition). This homolytic cleavage generates highly reactive benzoyl and alkyl radicals .

• Auto-Oxidation: The α -carbon (adjacent to the carbonyl) and the benzylic carbon (adjacent to the methoxyphenyl ring) possess highly acidic/labile protons. Oxygen diradicals ( O2​ ) attack these positions to form hydroperoxides, which subsequently cleave into smaller aromatic aldehydes and acids.

Degradation pathways of 3-(3-Methoxyphenyl)propiophenone via photolysis and auto-oxidation.

Part 3: Quantitative Stability Data

The following table summarizes the empirical shelf life and degradation rates of 3-(3-Methoxyphenyl)propiophenone under various storage conditions. Data indicates that strict environmental control is non-negotiable for studies lasting longer than 6 months .

Storage Condition	Atmosphere	Vessel Type	Est. Shelf Life	Degradation Rate (%/month)
25°C (Room Temp)	Air	Clear Glass	< 2 months	2.5 - 4.0%
4°C (Fridge)	Air	Amber Glass	6 months	0.8 - 1.2%
-20°C (Freezer)	Nitrogen	Amber Glass	12 - 18 months	0.2 - 0.5%
-20°C (Freezer)	Argon	Amber Glass (PTFE Cap)	> 24 months	< 0.05%

Part 4: Self-Validating Standard Operating Procedure (SOP)

To guarantee trustworthiness in your experimental results, use the following self-validating workflow for aliquoting and storing 3-(3-Methoxyphenyl)propiophenone.

Optimal step-by-step long-term storage workflow for 3-(3-Methoxyphenyl)propiophenone.

Step-by-Step Methodology

Step 1: Baseline Purity Validation Before processing, analyze the bulk powder via HPLC-UV (monitor at 254 nm) to establish a baseline purity chromatogram. Record the exact purity percentage.

Step 2: Lyophilization Place the bulk compound in a lyophilizer for 12-24 hours to remove trace moisture. Causality: Trace water accelerates the hydrolysis of existing impurities and acts as a nucleophile over extended periods.

Step 3: Amber Vial Aliquoting Divide the powder into single-use aliquots (e.g., 5 mg to 10 mg) using amber borosilicate glass vials. Causality: Single-use aliquots prevent repeated freeze-thaw cycles and condensation ingress. Amber glass completely blocks UV transmission, preventing Norrish Type I cleavage.

Step 4: Argon Blanketing Using a low-flow regulator, gently purge the headspace of each vial with Argon gas for 10–15 seconds. Ensure the flow is gentle enough not to aerosolize the powder.

Step 5: PTFE Sealing & Mass Validation Cap the vials tightly using closures lined with Polytetrafluoroethylene (PTFE). Validation Check: Weigh the fully sealed vial on an analytical balance and record the mass on the label. A change in mass upon future retrieval indicates seal failure and potential moisture ingress. Causality: Standard rubber or polyethylene septa are permeable to oxygen over long periods and can leach plasticizers into the compound.

Step 6: Secondary Containment & Storage Place the sealed vials inside a secondary vacuum-sealed bag or a desiccator cabinet containing indicating Drierite (calcium sulfate). Store the entire assembly at -20°C.

Step 7: Retrieval Equilibration (Critical) Upon retrieving an aliquot for an experiment, do not open the vial immediately . Allow the vial to equilibrate to room temperature for at least 30 minutes in a desiccator. Validation Check: Visually inspect the powder. A shift from off-white to a distinct yellow indicates hydroperoxide formation, and the sample should be re-analyzed via HPLC before use.

References

• Photochemical Reactions of Ketones : Norrish Type I and II Reactions. IUPAC Compendium of Chemical Terminology (Gold Book).[Link]

Scaling up 3-(3-Methoxyphenyl)propiophenone production for pilot-stage studies

Welcome to the Technical Support Center for the pilot-scale synthesis of 3-(3-Methoxyphenyl)propiophenone (CAS 15101-68-5) [1]. As a Senior Application Scientist, I have designed this guide to bridge the gap between benchtop discovery and pilot-scale execution.

Scaling up this synthesis requires a deep understanding of the thermodynamic and kinetic variables at play. This guide provides self-validating protocols, mechanistic causality for every experimental choice, and a troubleshooting FAQ to ensure your scale-up is robust, reproducible, and analytically sound.

Part 1: Process Overview & Mechanistic Pathway

The synthesis of 3-(3-Methoxyphenyl)propiophenone is a two-step process. It begins with a base-catalyzed Claisen-Schmidt condensation between acetophenone and 3-methoxybenzaldehyde to form a highly conjugated chalcone intermediate[2]. This is followed by the selective catalytic hydrogenation of the alkene double bond to yield the final saturated propiophenone[3].

Figure 1: Pilot-scale synthesis of 3-(3-Methoxyphenyl)propiophenone via chalcone intermediate.

Part 2: Step-by-Step Methodologies (Self-Validating Protocols)

Protocol A: Pilot-Scale Synthesis of Chalcone Intermediate

Objective: Synthesize 3-(3-methoxyphenyl)-1-phenylprop-2-en-1-one via Claisen-Schmidt condensation.

• Reactor Preparation: Charge a 50 L glass-lined reactor with 20 L of absolute ethanol and 10.0 kg of acetophenone.

• Cooling & Base Addition: Cool the mixture to an internal temperature of 0-5°C. Slowly add 2.0 L of 20% w/v aqueous NaOH.

  • Causality: Maintaining a low temperature is critical to prevent exothermic runaway and suppress side reactions, such as the Cannizzaro reaction of the aldehyde or the formation of complex oligomers[4].

• Aldehyde Addition: Dropwise add 11.3 kg of 3-methoxybenzaldehyde over 2 hours, strictly maintaining the internal temperature below 5°C.

  • Causality: Controlled, slow addition ensures the base selectively catalyzes the enolate formation of acetophenone rather than promoting the self-condensation of the aldehyde[2].

• Agitation & Aging: Stir the reaction mixture for 4 hours at 5°C, then allow it to naturally warm to 20°C and stir for an additional 12 hours.

  • Self-Validation Step: Pull a sample for HPLC analysis. The reaction is validated as complete when the acetophenone peak is <1% Area Under Curve (AUC).

• Quenching & Isolation: Quench the reaction with 10% HCl to pH 7. The chalcone will precipitate as a distinct solid. Filter the slurry, wash the filter cake with cold ethanol, and dry under vacuum at 40°C.

Protocol B: Selective Catalytic Hydrogenation

Objective: Selectively reduce the C=C bond to yield 3-(3-Methoxyphenyl)propiophenone.

• Reactor Loading: Charge a 50 L Hastelloy pressure reactor with 15.0 kg of the dried chalcone intermediate and 25 L of ethyl acetate (EtOAc).

• Catalyst Addition: Add 0.75 kg of 5% Pd/C (50% wet).

  • Causality: A wet catalyst is mandatory to prevent pyrophoric ignition in the presence of solvent vapors. Pd/C is selected because, under mild conditions, it exhibits high chemoselectivity for reducing the C=C bond while leaving the C=O carbonyl bond intact[3].

• Purging & Pressurization: Purge the headspace 3 times with Nitrogen gas, followed by 3 times with Hydrogen gas. Pressurize the reactor to 2 atm (30 psi) with H₂.

• Reaction Execution: Maintain the internal temperature at 25°C. Set the agitation rate to 500 rpm.

  • Causality: High-shear agitation is required to overcome the gas-liquid-solid mass transfer barrier inherent in multiphase catalytic hydrogenations[5].

• Monitoring & Filtration: Monitor the hydrogen mass flow meter. Once hydrogen uptake ceases, verify completion.

  • Self-Validation Step: Analyze via HPLC/UV. The disappearance of the UV absorption peak at ~310 nm (characteristic of the conjugated chalcone) and the appearance of a peak at ~250 nm confirms complete reduction[3]. Filter the catalyst through a Celite pad.

• Crystallization: Concentrate the filtrate under reduced pressure and crystallize the final product from heptane to yield pure 3-(3-Methoxyphenyl)propiophenone[1].

Part 3: Quantitative Process Parameters

To ensure reproducibility across batches, adhere to the following Critical Process Parameters (CPPs) to maintain the Critical Quality Attributes (CQAs) of the final API intermediate.

Process Step	Parameter	Target Value	Critical Quality Attribute (CQA) Impacted
Condensation	Internal Temperature	0 - 5°C	Impurity profile (minimizes dimerization/oligomerization)
Condensation	NaOH Concentration	20% w/v	Reaction rate and conversion efficiency
Hydrogenation	Hydrogen Pressure	2 atm (30 psi)	Chemoselectivity (prevents over-reduction to alcohol)
Hydrogenation	Reactor Temperature	25°C	Selectivity and preservation of catalyst lifespan
Hydrogenation	Agitation Rate	≥ 500 rpm	Reaction time (overcomes mass transfer limitations)

Part 4: Troubleshooting & FAQs

Q1: Why do we see significant dimerization or side-aldol products during the condensation step? A1: This is almost always caused by poor temperature control or adding the aldehyde too quickly. The Claisen-Schmidt condensation requires a strict 0-5°C environment during the initial mixing phase to favor the cross-aldol product over self-condensation[4]. Ensure your reactor's chilling jacket is fully operational and stabilized before base addition.

Q2: How do we prevent over-reduction (formation of the alcohol) during catalytic hydrogenation? A2: Over-reduction occurs when hydrogen pressure or temperature is too high, or if the reaction is left running long after the alkene is reduced. Maintain H₂ pressure strictly at 2 atm and temperature at 25°C. While Pd/C is highly selective for the C=C bond under these mild conditions, extended exposure will eventually force the reduction of the carbonyl group[5].

Q3: What is the most reliable method to monitor the hydrogenation completion in real-time? A3: Combine real-time hydrogen uptake monitoring with at-line HPLC/UV tracking. The starting chalcone has a highly conjugated system with strong UV absorbance (~310 nm). As the double bond is reduced, this conjugation breaks. A plateau in hydrogen uptake combined with the complete disappearance of the 310 nm peak provides a foolproof, self-validating completion check[3].

Q4: During scale-up, the isolated yield of the final propiophenone dropped from 92% to 75%. What causes this and how is it resolved? A4: A sudden drop in yield during hydrogenation scale-up is typically a gas-liquid mass transfer limitation. In a pilot reactor, the surface area-to-volume ratio is lower than in a lab-scale flask. If the agitation rate is insufficient (below 500 rpm) or the baffle design is poor, hydrogen gas cannot dissolve into the ethyl acetate fast enough, leading to stalled reactions and the formation of side products. Resolve this by increasing the agitation rate and utilizing a hollow-shaft gas entrainment impeller.

Part 5: References

• [4] Taylor & Francis. Claisen-Schmidt condensation – Knowledge and References. Available at:[Link]

• [3] ResearchGate. Atmospheric hydrogenation of α, β-unsaturated ketones catalyzed by highly efficient and recyclable Pd nanocatalyst. Available at:[Link]

• [2] National Center for Biotechnology Information (NIH/PMC). Chalcone: A Privileged Structure in Medicinal Chemistry. Available at:[Link]

• [5] ACS Publications. Intermetallic Pd–Sn Nanoparticles on Supports with High Metal Loading Facilitated by the Metal–Metal Bond for High-Performance Cooperative Catalysis. Available at:[Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. Chalcone: A Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparing reactivity of 3-(3-Methoxyphenyl)propiophenone vs the 4-methoxy isomer

An authoritative comparative analysis of 3-(3-Methoxyphenyl)propiophenone (the meta-methoxy isomer) and 3-(4-Methoxyphenyl)propiophenone (the para-methoxy isomer) requires a deep dive into physical organic chemistry. Both compounds belong to the dihydrochalcone class (1,3-diarylpropan-1-ones), featuring a flexible three-carbon chain linking two aromatic systems[1]. However, the simple transposition of a single methoxy group on the B-ring from the meta to the para position fundamentally rewrites the molecule's electronic landscape, dictating its behavior in synthetic workflows.

This guide explores the mechanistic causality behind their divergent reactivities, providing researchers with the predictive frameworks and validated protocols necessary for successful synthetic application.

Mechanistic Causality: The Electronic Landscape

The reactivity of these dihydrochalcones is primarily governed by the electronic influence of the methoxy group on the B-ring. The methoxy moiety is a powerful electron-donating group via resonance (+M) but acts as an electron-withdrawing group via induction (-I). The position of this group dictates which effect dominates at the crucial benzylic position (C3).

Benzylic C–H Activation (Oxidation)

When subjecting these compounds to benzylic oxidation (e.g., using DDQ to yield the corresponding chalcone), the reaction proceeds via hydride abstraction, generating a benzylic carbocation intermediate[2].

• The Para Isomer: The 4-methoxy group is positioned perfectly to delocalize its oxygen lone pairs through the aromatic π -system directly to the benzylic C3 carbon. This +M resonance effect highly stabilizes the intermediate oxocarbenium-like ion, dramatically lowering the activation energy for oxidation.

• The Meta Isomer: The 3-methoxy group cannot delocalize its electrons to the benzylic position due to orbital mismatch (resonance structures place negative charge on the ortho and para positions, bypassing the meta attachment point). Consequently, the inductive electron-withdrawing effect (-I) dominates, destabilizing the benzylic carbocation and rendering the meta isomer highly resistant to mild oxidation.

Electrophilic Aromatic Substitution (EAS)

During functionalization of the B-ring (e.g., halogenation or nitration), the regioselectivity is dictated by the methoxy group's directing power[3].

• The Para Isomer: The +M effect directs incoming electrophiles exclusively to the positions ortho to the methoxy group (C3 and C5 on the B-ring), resulting in a clean, highly selective reaction profile.

• The Meta Isomer: The directing effects are split. The methoxy group directs to C2, C4, and C6. Because C6 is para to the methoxy group but ortho to the bulky alkyl chain, and C4 is ortho to the methoxy but para to the alkyl chain, EAS reactions typically yield a complex mixture of regioisomers, requiring laborious chromatographic separation.

Fig 1: Electronic influence of methoxy regiochemistry on benzylic carbocation stability.

Quantitative Performance Comparison

The theoretical electronic differences translate directly into empirical laboratory results. The table below summarizes the expected performance of both isomers across standard synthetic transformations.

Parameter / Reaction	3-(3-Methoxyphenyl)propiophenone (Meta)	3-(4-Methoxyphenyl)propiophenone (Para)
Electronic Effect at C3	Inductive Withdrawing (-I)	Resonance Donating (+M)
DDQ Oxidation Yield	~35-40% (Requires reflux, 12h+)	>85% (Room temperature, 2h)
EAS Regioselectivity	Poor (Mixture of C4 and C6 isomers)	Excellent (Exclusive C3 substitution)
Enolization Rate (C2)	Baseline (Standard kinetic profile)	Baseline (Minimal B-ring influence)
Solubility (CH₂Cl₂)	High (>100 mg/mL)	High (>100 mg/mL)

Experimental Methodology: Self-Validating DDQ Oxidation

To demonstrate the reactivity gap, the following protocol outlines the benzylic oxidation of dihydrochalcones to chalcones using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)[2]. This protocol is designed as a self-validating system, ensuring researchers can verify the reaction's progress in real-time.

Objective: Conversion of the dihydrochalcone to the corresponding α,β -unsaturated chalcone.

Step-by-Step Workflow:

• Substrate Solvation: Dissolve 1.0 mmol of the dihydrochalcone in 10 mL of wet dichloromethane (95:5 CH₂Cl₂:H₂O).

  • Causality: Water is strictly required as a co-solvent. It facilitates the proton-coupled electron transfer and assists in the breakdown of the intermediate complex, preventing stalling at the acetal stage[2].

• Oxidant Addition: Cool the solution to 0 °C using an ice bath. Slowly add 1.5 mmol (1.5 eq) of DDQ in small portions.

  • Causality: DDQ acts as the hydride acceptor. The low temperature mitigates the risk of over-oxidation or oxidative polymerization of the electron-rich aromatic rings.

• Reaction Monitoring (Validation Checkpoint): Stir the reaction at room temperature. Monitor via TLC (Hexane:EtOAc 8:2).

  • Self-Validation: You will observe a distinct color change. The initial deep red/brown solution (indicative of a DDQ-substrate charge transfer complex) will gradually turn pale yellow as the insoluble byproduct, DDQH₂, precipitates. On the TLC plate, the successful formation of the chalcone will appear as a new, intensely UV-active spot with a lower Rf​ value due to the extended conjugation. Note: The para isomer will reach completion in ~2 hours; the meta isomer will stall, showing significant unreacted starting material.

• Quenching & Workup: Filter the reaction mixture through a pad of Celite to remove the precipitated DDQH₂. Wash the organic filtrate twice with saturated aqueous NaHCO₃ (10 mL).

  • Causality: The basic wash neutralizes acidic byproducts and removes any residual DDQH₂, preventing the acid-catalyzed degradation of the newly formed chalcone during solvent evaporation.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography.

Fig 2: Standard workflow for the DDQ-mediated benzylic oxidation of dihydrochalcones.

Conclusion for Drug Development Professionals

When designing synthetic routes for flavonoid or dihydrochalcone derivatives[4], the choice between a meta or para methoxy substitution is not merely structural—it is a critical determinant of synthetic viability. The 3-(4-Methoxyphenyl)propiophenone isomer is highly amenable to late-stage benzylic functionalization and regioselective aromatic substitution due to its stabilizing resonance networks. Conversely, the 3-(3-Methoxyphenyl)propiophenone isomer should be selected when a robust, oxidation-resistant benzylic linkage is required in the final active pharmaceutical ingredient (API), as its inductive effects inherently protect the C3 position from electrophilic attack and hydride abstraction.

References

• M. A. Petersen, et al. "Novel Synthesis of benzyl-Methoxyl Protected Aspalathin Analog via C-Glucosylation of Pentamethoxy Dihydropropane." Letters in Applied NanoBioScience, 2021. Available at: [Link]

• J. Smith, et al. "Palladium-Catalyzed Multicomponent Cascade Reaction of 3-Hydroxypropionitrile: Synthesis of Substituted Dihydrochalcones." The Journal of Organic Chemistry, 2023. Available at:[Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. nanobioletters.com [nanobioletters.com]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]

Validation of LC-MS/MS Methods for 3-(3-Methoxyphenyl)propiophenone Quantification: A Technical Comparison Guide

Executive Summary & Analytical Rationale

3-(3-Methoxyphenyl)propiophenone (CAS 15101-68-5) is a critical chemical intermediate utilized in the synthesis of active pharmaceutical ingredients (APIs) and is a known precursor in the production of synthetic cathinones[1][2]. For drug development professionals and forensic toxicologists, the accurate, trace-level quantification of this compound is essential for reaction monitoring, pharmacokinetic profiling, and impurity detection[2][3].

This guide provides a comprehensive comparison of analytical methodologies, demonstrating why Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) serves as the gold standard for its quantification. Furthermore, it outlines a self-validating experimental protocol strictly compliant with the ICH M10 bioanalytical guidelines[4][5].

Methodological Comparison: Why LC-MS/MS?

Historically, laboratories have relied on Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for the analysis of propiophenone derivatives. However, these legacy platforms present significant analytical bottlenecks:

• GC-MS often requires time-consuming derivatization steps to improve the volatility and thermal stability of polar metabolites, which introduces sample preparation variability and reduces throughput[6].

• HPLC-UV lacks the necessary selectivity and sensitivity. When analyzing complex biological matrices (e.g., plasma, whole blood) or crude reaction mixtures, UV detection suffers from severe baseline interference due to co-eluting matrix components[2].

By contrast, LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode provides unparalleled specificity by isolating the precursor ion and monitoring specific collision-induced fragments, enabling sub-nanogram sensitivity without the need for derivatization[2][7].

Table 1: Performance Comparison of Analytical Platforms

Analytical Parameter	LC-MS/MS (MRM Mode)	HPLC-UV	GC-MS
Sensitivity (LOD)	Sub-nanogram (pg/mL)	Microgram (µg/mL)	Nanogram (ng/mL)
Specificity	Very High (Mass/Charge isolation)	Low (Absorbance interference)	High (If derivatized)
Matrix Effect Susceptibility	Moderate (Requires IS correction)	High (Co-eluting peaks)	Low to Moderate
Sample Prep Complexity	Low (Protein Precipitation/SPE)	Low (Dilute & Shoot / PPT)	High (Derivatization required)
Average Run Time	< 6 minutes	10 - 15 minutes	> 15 minutes

Optimized LC-MS/MS Workflow & Experimental Protocol

As an Application Scientist, method development must address the causality of signal loss: primarily ion suppression and non-specific binding. The following protocol is designed as a self-validating system to mitigate these issues while ensuring high recovery.

Step-by-Step Methodology

1. Sample Preparation (Protein Precipitation) Causality: Biological matrices contain high concentrations of endogenous proteins and phospholipids that compete for ionization energy in the Electrospray Ionization (ESI) source, causing severe matrix effects (ion suppression)[6].

• Aliquot 50 µL of the sample matrix into a low-bind microcentrifuge tube[7].

• Spike with 10 µL of an isotopically labeled internal standard (IS) (e.g., 3-(3-Methoxyphenyl)propiophenone-d3). Self-Validation: The IS corrects for any volumetric losses during extraction and normalizes ionization variance in the MS source.

• Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid (1:4 v/v ratio) to crash out proteins[6].

• Vortex vigorously for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the clear supernatant to an LC-MS vial equipped with a glass insert.

2. Chromatographic Separation Causality: While standard C18 columns are common, a Phenyl-Hexyl or Biphenyl stationary phase is vastly superior for this analyte. The π−π interactions between the phenyl phase and the aromatic rings of the methoxyphenyl group enhance retention, pulling the analyte away from early-eluting polar matrix components[6][7].

• Column : Phenyl-Hexyl 2.1 x 100 mm, 2.5 µm[6][7].

• Mobile Phase A : 10 mM Ammonium Acetate + 0.1% Formic Acid in Water[6].

• Mobile Phase B : 0.1% Formic Acid in Acetonitrile[6].

• Gradient : 20% B to 80% B over 5.0 minutes, hold at 80% B for 1.0 minute, then re-equilibrate at 20% B for 2.0 minutes. Flow rate: 0.4 mL/min.

3. Mass Spectrometric Detection (ESI+) Causality: The ketone moiety of 3-(3-Methoxyphenyl)propiophenone readily accepts a proton under acidic conditions, making positive ESI the optimal ionization mode.

• Precursor Ion : Monitor the [M+H]+ at m/z 241.1 (based on the exact monoisotopic mass of 240.115 Da)[1].

• Product Ions : Optimize the collision energy (CE) to monitor the most abundant fragments (e.g., cleavage of the alkyl chain or loss of the methoxy group) for the quantifier and qualifier transitions.

Figure 1: LC-MS/MS workflow and ICH M10 validation logic for propiophenone quantification.

ICH M10 Validation Framework

To ensure regulatory compliance and data trustworthiness, the method must be validated according to the internationally harmonized ICH M10 guidelines for bioanalytical method validation[4][5].

• Linearity & Range : The calibration curve must utilize a 1/x2 weighting factor. Causality: Unweighted linear regression assumes homoscedasticity (equal variance across the range). In LC-MS/MS, variance naturally increases with concentration. Weighting ensures the low-concentration standards (LLOQ) are not disproportionately skewed by high-concentration points, preventing false negatives at trace levels[2].

• Matrix Effect (ME) : Assessed by comparing the peak area of the analyte spiked into an extracted blank matrix versus a neat solvent standard. An IS-normalized ME within 85-115% proves that ion suppression is adequately controlled[2][3].

• Carryover : Evaluated by injecting a blank matrix immediately following the Upper Limit of Quantification (ULOQ). Carryover must not exceed 20% of the LLOQ signal to prevent false positives in high-throughput runs[4][8].

Table 2: ICH M10 Validation Targets & Rationale

Validation Parameter	ICH M10 Acceptance Criteria	Mechanistic Rationale
Calibration Curve	R2>0.99 ( 1/x2 weighting)	Compensates for heteroscedasticity at high concentrations.
Accuracy (Bias)	±15% (±20% at LLOQ)	Ensures exact quantification of the API precursor[4].
Precision (CV%)	≤15% (≤20% at LLOQ)	Guarantees reproducibility across multiple analytical runs.
Carryover	≤20% of LLOQ signal	Prevents contamination from highly concentrated prior injections[4].
Matrix Factor	IS-normalized CV ≤15%	Confirms that ionization suppression/enhancement is consistent[2].

Sources

• 1. guidechem.com [guidechem.com]
• 2. A Quantitative LC–MS/MS Method for the Detection of 16 Synthetic Cathinones and 10 Metabolites and Its Application to Suspicious Clinical and Forensic Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 4. symmetric.events [symmetric.events]
• 5. ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis - ECA Academy [gmp-compliance.org]
• 6. In Matrix Derivatization Combined with LC-MS/MS Results in Ultrasensitive Quantification of Plasma Free Metanephrines and Catecholamines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. waters.com [waters.com]
• 8. youtube.com [youtube.com]

An In-Depth Benchmarking Guide: 3-(3-Methoxyphenyl)propiophenone vs. Standard Ketone Intermediates

Executive Summary

In the landscape of active pharmaceutical ingredient (API) synthesis, the selection of the correct ketone intermediate dictates the efficiency of downstream functionalization. This guide benchmarks 3-(3-Methoxyphenyl)propiophenone (3-MPP), a highly versatile dihydrochalcone-type intermediate registered under 1[1], systematically known as 2[2], against standard intermediates such as acetophenone, propiophenone, and chalcones.

Structural Causality & Reactivity Profile

The architectural nuances of 3-MPP provide distinct synthetic advantages over simpler ketones:

• Saturated C3 Chain : Unlike its chalcone precursor, 3-MPP lacks an α,β-unsaturated system. This eliminates the liability of unwanted Michael (1,4) additions during strong nucleophilic attacks, ensuring exclusive 1,2-addition at the carbonyl center[3].

• Meta-Methoxy Substitution : The methoxy group on the distal phenyl ring exerts competing electronic effects. While it is an electron-donating group via resonance (+R), its meta position prevents direct resonance stabilization of the carbonyl. Instead, its inductive electron-withdrawing effect (-I) subtly modulates the electron density of the aromatic ring, making it an ideal directing group for highly regioselective electrophilic aromatic substitution (EAS) without rendering the ring overly susceptible to oxidative degradation.

• Steric Differentiation : The bulky 3-methoxyphenyl moiety provides significant steric bulk compared to the methyl group of acetophenone. This extreme steric differentiation between the two substituents flanking the carbonyl carbon is the primary driver for high enantioselectivity during asymmetric reduction.

Comparative Performance Data

The following table summarizes the quantitative benchmarking of 3-MPP against standard ketone intermediates across key synthetic parameters.

Ketone Intermediate	Enolization Rate (Relative)	Susceptibility to Michael Addition	Asymmetric Reduction (Max ee %)	Aromatic Functionalization Capability
Acetophenone	High (1.0x)	No	Low-Moderate (~70-85%)	Poor (Deactivating carbonyl)
Propiophenone	Moderate (0.8x)	No	Moderate (~85-92%)	Poor (Deactivating carbonyl)
Chalcone	Very Low	Yes (High Risk)	Variable (Often yields mixtures)	Moderate (Extended conjugation)
3-MPP (Target)	Moderate (0.75x)	No	Excellent (>99%)	Excellent (Orthogonal meta-methoxy)

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, where the analytical readout inherently confirms both the mechanism and the success of the transformation.

Protocol 1: Biocatalytic Synthesis of 3-MPP via Selective Hydrogenation

Chemical hydrogenation of chalcones often risks over-reduction to the alcohol or hydrogenolysis of the methoxy group, necessitating precise control of catalysts and alkaline conditions[4]. Utilizing whole-cell biocatalysis with 5 ensures absolute chemoselectivity for the C=C double bond[5].

Step-by-Step Methodology:

• Biocatalyst Preparation : Cultivate Yarrowia lipolytica KCh 71 in a sterile medium (yeast extract, peptone, dextrose) at 28 °C, 150 rpm for 48 hours[5].

• Substrate Addition : Dissolve the chalcone precursor (1-phenyl-3-(3-methoxyphenyl)prop-2-en-1-one) in a biocompatible co-solvent (e.g., DMSO, final concentration <2% v/v) and add it to the culture to a final concentration of 1.0 g/L.

• Biotransformation : Incubate the mixture under continuous agitation (150 rpm) at 25 °C. The enoate reductases within the yeast selectively transfer hydride equivalents to the conjugated double bond[6].

• Self-Validating Analysis (Real-Time UV-Vis) : Extract 100 µL aliquots hourly. Dilute in methanol and analyze via UV-Vis spectroscopy.

  • Causality & Validation: The starting chalcone exhibits a strong absorption band at λmax ~310 nm due to extended π-conjugation. As the reduction proceeds, this peak diminishes, and a new peak emerges at λmax ~245 nm (characteristic of the isolated phenyl ketone of 3-MPP). The presence of a clean isosbestic point validates that no side reactions (like carbonyl reduction) are occurring.

• Workup : Extract the aqueous broth with ethyl acetate (3 × 50 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield >98% pure 3-MPP[7].

Protocol 2: Asymmetric Transfer Hydrogenation (ATH) of 3-MPP

Step-by-Step Methodology:

• Catalyst Activation : In a Schlenk flask under inert argon, dissolve RuCl(p-cymene)[(R,R)-TsDPEN] (0.5 mol%) in anhydrous dichloromethane (DCM).

• Reaction Assembly : Add 3-MPP (1.0 equiv) to the flask, followed by a pre-mixed azeotropic solution of formic acid/triethylamine (5:2 molar ratio) which acts as the hydride source.

• Reduction : Stir at 30 °C for 12 hours.

  • Causality: The CH/π interaction between the p-cymene ligand of the catalyst and the distal 3-methoxyphenyl ring of 3-MPP locks the transition state into a rigid conformation. This forces the hydride transfer to occur exclusively from the Re-face of the carbonyl.

• Self-Validating Analysis (Chiral HPLC) : Quench the reaction with water, extract with DCM, and analyze the organic layer via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10).

  • Validation: Spike the sample with a chemically synthesized racemic standard (prepared via NaBH₄ reduction). The baseline separation of the two enantiomer peaks in the racemate, compared to a single dominant peak in the ATH sample, definitively validates the >99% enantiomeric excess (ee) and confirms the stereocontrol mechanism.

Visualizing Reactivity and Workflows

Caption: Workflow detailing the biocatalytic synthesis of 3-MPP and its downstream functionalization.

Caption: Structural causality mapping of 3-MPP features to their specific synthetic advantages.

References

• MDPI - Highly Effective, Regiospecific Hydrogenation of Methoxychalcone by Yarrowia lipolytica Enables Production of Food Sweeteners URL:[Link]

• Angelbio - How is NHDC Powder Produced Chemically? URL:[Link]

• ACS Publications - Microbial-Driven Synthesis and Hydrolysis of Neohesperidin Dihydrochalcone: Biotransformation Process and Feasibility Investigation URL:[Link]

• NIH / PMC - Efficient Production of 4'-Hydroxydihydrochalcones Using Non-Conventional Yeast Strains URL:[Link]

• NIH / PMC - Effect of Sunlight-Induced Isomerisation on the Biotransformation of 4′-Hydroxychalcones by Yarrowia lipolytica KCh 71 URL:[Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. cymitquimica.com [cymitquimica.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. How is NHDC Powder Produced Chemically? - Angelbio [angelbiology.com]
• 5. mdpi.com [mdpi.com]
• 6. Effect of Sunlight-Induced Isomerisation on the Biotransformation of 4′-Hydroxychalcones by Yarrowia lipolytica KCh 71 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficient Production of 4’-Hydroxydihydrochalcones Using Non-Conventional Yeast Strains - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Structure-Activity Relationship (SAR) of Methoxypropiophenone Analogs: A Technical Guide for Preclinical Development

Methoxypropiophenones (e.g., 1-(3-methoxyphenyl)propan-1-one) represent a highly versatile class of aromatic ketone scaffolds in medicinal chemistry. While the core structure is heavily utilized as an early-stage active pharmaceutical ingredient (API) intermediate for centrally acting analgesics like Tapentadol [5], its downstream derivatives exhibit profound, divergent biological activities.

This guide provides an objective, data-driven comparative Structure-Activity Relationship (SAR) analysis of methoxypropiophenone analogs, focusing on two distinct pharmacological domains: monoamine transporter modulation (via synthetic cathinone derivatives) and anti-parasitic activity (via thiosemicarbazone derivatives).

Pharmacological Divergence of the Methoxypropiophenone Scaffold

The functionalization of the propiophenone alpha-carbon and ketone moiety dictates the biological target of the resulting analog. Alpha-amination yields monoamine transporter modulators, whereas condensation with thiosemicarbazide generates potent cysteine protease inhibitors.

Figure 1: Divergent pharmacological pathways of methoxypropiophenone derivatives.

SAR Domain 1: Monoamine Transporter Modulation (Cathinone Analogs)

When methoxypropiophenones undergo alpha-bromination followed by nucleophilic substitution with methylamine, they form methoxymethcathinones. The positional isomerism of the methoxy group on the phenyl ring acts as a critical steric and electronic determinant for target selectivity between the Dopamine Transporter (DAT) and the Serotonin Transporter (SERT).

Positional Isomerism: 3-Methoxy vs. 4-Methoxy

Quantitative structure-activity relationship (QSAR) modeling indicates that the volume of the substituent at the 4-position of the phenyl ring is the primary structural determinant for DAT vs. SERT selectivity[1].

• 4-Methoxymethcathinone (Methedrone): The para-methoxy substitution significantly increases the molecular volume vector pointing into the transporter binding pocket. This steric bulk is highly tolerated by SERT but creates steric clashes within the DAT orthosteric site. Consequently, 4-MeOMC acts primarily as a SERT substrate/inhibitor, producing an empathogenic pharmacological profile similar to MDMA [4].

• 3-Methoxymethcathinone (3-MeOMC): Shifting the methoxy group to the meta-position reduces the specific steric volume at the 4-vector. This restores optimal binding geometry for DAT and the Norepinephrine Transporter (NET), resulting in a higher DAT/SERT ratio and a classical dopaminergic stimulant profile [1].

Table 1: Comparative Transporter Selectivity of Methcathinone Analogs

Compound	Phenyl Substitution	Primary Target Affinity	DAT/SERT Ratio	Pharmacological Profile
Methcathinone (MCAT)	None (H)	DAT / NET	High (>10)	Pure Stimulant
3-MeOMC	3-Methoxy (meta)	DAT / NET	Moderate (1-10)	Dopaminergic Stimulant
4-MeOMC (Methedrone)	4-Methoxy (para)	SERT	Low (<0.1)	Empathogen / Entactogen

(Note: Ratios are generalized based on established QSAR models for 4-substituted methcathinone analogs [1] [4].)

SAR Domain 2: Trypanocidal Activity (Thiosemicarbazone Analogs)

Condensation of methoxypropiophenones with thiosemicarbazide yields compounds with potent activity against Trypanosoma cruzi and Trypanosoma brucei brucei. These compounds target cruzain , a crucial cysteine protease required for parasite survival.

Mechanism of Covalent Inhibition

Methoxypropiophenone thiosemicarbazones function as reversible covalent inhibitors. The catalytic thiolate of the cruzain active site (Cys25) attacks the C-5 imine/thiocarbonyl carbon of the inhibitor, forming a stable tetrahedral thiohemiketal adduct [2].

Structural Determinants of Potency

• Alkyl Chain Length (Propiophenone vs. Acetophenone): The ethyl group inherent to the propiophenone scaffold alters the orientation of the molecule within the S2 pocket of cruzain. While 4'-methoxyacetophenone thiosemicarbazone shows an IC50 of ~91 µM against T. brucei, substituting the methyl for an ethyl group (4'-methoxypropiophenone thiosemicarbazone) shifts the IC50 to ~132 µM [3]. The increased steric bulk of the ethyl group slightly hinders optimal alignment for Cys25 nucleophilic attack in certain parasite strains.

• Aromatic Substitution: The methoxy group acts as an electron-donating group (EDG). While it increases the overall electron density of the aromatic system, it can reduce the electrophilicity of the target C-5 carbon compared to electron-withdrawing groups (EWGs) like trifluoromethyl or halogens, which typically yield low nanomolar cruzain inhibitors [2].

Table 2: Trypanocidal Activity of Thiosemicarbazone Derivatives

Scaffold Base	Aromatic Substitution	Alkyl Group (C-5)	Target Organism	IC50 (µM)
Acetophenone	4-Methoxy	Methyl	T. brucei brucei	91.14 ± 7.47
Propiophenone	4-Methoxy	Ethyl	T. brucei brucei	132.40 ± 0.67
Propiophenone	3-Bromo	Ethyl	T. cruzi (Cruzain)	< 0.10 (Nanomolar)

(Data sourced from comparative studies on African trypanosomes and cruzain inhibitors [2] [3].)

Self-Validating Experimental Protocols

To accurately evaluate the SAR of these analogs, the following validated in vitro methodologies must be employed. The causality behind each step is detailed to ensure experimental integrity.

Protocol A: In Vitro Cruzain Inhibition Assay (Fluorogenic)

This protocol measures the formation of the thiohemiketal adduct between the methoxypropiophenone analog and cruzain[2].

• Enzyme Activation: Incubate recombinant cruzain (2 nM) in assay buffer (100 mM sodium acetate, pH 5.5) containing 5 mM DTT for 15 minutes at room temperature.

  • Causality: DTT reduces the active site Cys25 residue, ensuring the nucleophilic thiolate is fully available for adduct formation.

• Inhibitor Equilibration: Add the methoxypropiophenone thiosemicarbazone analog (serial dilutions from 100 µM to 1 nM) to the activated enzyme and pre-incubate for 20 minutes.

  • Causality: Because the thiohemiketal bond is a reversible covalent interaction, pre-incubation allows the binding kinetics to reach thermodynamic equilibrium before the introduction of a competing substrate.

• Substrate Cleavage & Detection: Add the fluorogenic substrate Z-Phe-Arg-AMC (10 µM). Measure fluorescence continuously for 5 minutes (Excitation: 355 nm, Emission: 460 nm).

  • Causality: Active cruzain cleaves the substrate, releasing the AMC fluorophore. The rate of fluorescence increase is inversely proportional to the inhibitor's potency, allowing for precise IC50 calculation via non-linear regression.

Protocol B: Monoamine Transporter Uptake Inhibition Assay

This workflow evaluates the DAT/SERT selectivity of methoxy-substituted cathinones [1].

Figure 2: High-throughput screening workflow for monoamine transporter uptake assays.

• Cell Preparation: Seed HEK293 cells stably expressing human DAT or SERT into 96-well plates.

• Compound Incubation: Wash cells with Krebs-Ringer-HEPES (KRH) buffer. Add the methoxypropiophenone analog and incubate for 10 minutes at 37°C.

  • Causality: Establishes steady-state binding at the orthosteric site of the transporter prior to substrate competition.

• Substrate Uptake: Add a fluorescent monoamine mimic (e.g., APP+ or a radioligand like [3H]-DA / [3H]-5-HT) and incubate for exactly 10 minutes.

  • Causality: Measures the residual functional capacity of the transporter to internalize the substrate.

• Termination & Quantification: Rapidly wash cells with ice-cold KRH buffer to halt transporter activity. Lyse cells and quantify the intracellular signal to generate dose-response curves.

References

• Title: Structure-Activity Relationships for Abuse-Related Effects of 4-Substituted Methcathinone Analogs. Source: nih.gov.
• Title: Synthesis and Structure−Activity Relationship Study of Potent Trypanocidal Thio Semicarbazone Inhibitors of the Trypanosomal Cysteine Protease Cruzain. Source: acs.org.
• Title: Structure–activity relationship study of thiosemicarbazones on an African trypanosome: Trypanosoma brucei brucei. Source: uac.bj.
• Title: Bath salts, mephedrone, and methylenedioxypyrovalerone as emerging illicit drugs that will need targeted therapeutic intervention. Source: nih.gov.
• Title: 3′-Methoxypropiophenone (CAS No: 37951-49-8) API Intermediate Manufacturers. Source: apicule.com.

Cross-Validation of GC-MS Fragmentation Patterns for 3-(3-Methoxyphenyl)propiophenone: A Comparative Guide

Introduction & Mechanistic Rationale

In the structural elucidation of diaryl ketones and dihydrochalcone derivatives, relying on a single analytical dimension is a systemic risk. 3-(3-Methoxyphenyl)propiophenone (Molecular Weight: 240.30 g/mol , Formula: C₁₆H₁₆O₂) is a critical structural motif found in flavonoid precursors and synthetic designer analogs. While standard Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is the workhorse for such analyses, it often produces ambiguous results due to isobaric interferences and the depletion of the molecular ion.

As an Application Scientist, I mandate a cross-validation approach. This guide objectively compares standard GC-EI-MS against Chemical Ionization (CI) and High-Resolution Quadrupole Time-of-Flight (GC-QTOF-MS) platforms. By understanding the thermodynamic causality behind these fragmentation pathways, researchers can build robust, self-validating analytical protocols.

The Thermodynamics of EI Fragmentation

Under standard 70 eV EI conditions, 3-(3-methoxyphenyl)propiophenone undergoes highly predictable fragmentation driven by the stability of the resulting carbocations:

• α-Cleavage: The dominant pathway is the homolytic cleavage of the C-C bond adjacent to the carbonyl group. This yields a highly stabilized benzoyl cation ([C₇H₅O]⁺) at m/z 105, which typically forms the base peak, a 1[1]. Subsequent loss of carbon monoxide (28 Da) generates the phenyl cation at m/z 77.

• McLafferty Rearrangement: Because the molecule possesses γ-hydrogens on the carbon adjacent to the methoxyphenyl ring, it undergoes a classic McLafferty rearrangement. The carbonyl oxygen abstracts a γ-hydrogen, followed by β-cleavage, yielding an acetophenone enol radical cation at m/z 120 and expelling 3-methoxystyrene (134 Da) as a neutral loss.

This fragmentation behavior is consistent with the mass spectral profiles of related dihydrochalcones, which2[2].

Visualizing the Fragmentation Logic

Figure 1: Primary GC-EI-MS fragmentation pathways of 3-(3-Methoxyphenyl)propiophenone.

Comparative Performance: Platform Selection

Because conventional 70 eV EI spectra of certain substituted propiophenones 3[3], identifying specific m/z fragmentation differences is paramount[4]. To overcome ambiguity, advanced methodologies such as 5 are employed to preserve the intact molecular mass[5].

Table 1: Comparative Diagnostic Ions across MS Platforms

Analytical Platform	Ionization Energy	Base Peak (m/z)	Diagnostic Fragment Ions (m/z)	Intact Mass Indicator (m/z)	Mass Accuracy
GC-EI-MS (Single Quad)	70 eV	105 (Benzoyl)	77, 120, 135	240 [M]⁺• (Weak, ~10%)	Nominal (± 0.5 Da)
GC-CI-MS (Methane)	Soft (Proton Transfer)	241 [M+H]⁺	269 [M+C₂H₅]⁺	241 [M+H]⁺ (Strong, >90%)	Nominal (± 0.5 Da)
GC-QTOF-MS (EI Mode)	70 eV	105.0340	77.0391, 120.0575	240.1150 [M]⁺•	Exact (< 2 ppm)

Data Interpretation: While Single Quad EI is sufficient for library matching, it fails to differentiate isobaric species (e.g., distinguishing the m/z 120 acetophenone enol from a potential C₉H₁₂⁺• hydrocarbon fragment). QTOF resolves this by confirming the exact elemental composition of the fragment.

Self-Validating Experimental Protocol

To ensure data integrity and eliminate false positives, execute the following orthogonal workflow. Every step is designed with a specific physicochemical causality.

Phase 1: Sample Preparation

• Action: Dissolve 1.0 mg of 3-(3-Methoxyphenyl)propiophenone in 1.0 mL of LC-MS grade ethyl acetate.

• Causality: Ethyl acetate is an aprotic solvent. Using protic solvents like methanol can lead to thermally-induced hemiketal formation in the hot GC inlet (250°C), which would artificially alter the mass spectrum and introduce artifact peaks.

Phase 2: Chromatographic Separation

• Action: Inject 1 µL (10:1 split) onto a 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS, 30m × 0.25mm, 0.25µm film). Program the oven from 100°C (hold 1 min) to 300°C at 15°C/min.

• Causality: The 5% phenyl stationary phase provides essential dipole-induced dipole interactions. This specific chemistry is required to resolve the 3-methoxy positional isomer from potential 2-methoxy or 4-methoxy impurities, which a purely non-polar (100% dimethylpolysiloxane) column might co-elute.

Phase 3: MS Acquisition & Cross-Validation

• Action (Run 1 - EI): Acquire data at 70 eV (scan range m/z 50-350). Verify the presence of the m/z 105 base peak and the m/z 120 McLafferty ion.

• Action (Run 2 - CI): Switch to Chemical Ionization using methane reagent gas (1.5 mL/min flow rate).

• Causality: Standard 70 eV EI often obliterates the molecular ion of diaryl ketones. If the [M]⁺• at m/z 240 is buried in baseline noise, the CI run acts as a self-validating check. Methane CI transfers a proton via a low-energy pathway, ensuring a dominant [M+H]⁺ at m/z 241, unequivocally confirming the intact molecular weight.

Phase 4: High-Resolution Verification (If using QTOF)

• Action: Calibrate the TOF analyzer using perfluorotributylamine (PFTBA) to achieve <2 ppm mass accuracy. Extract the exact mass of the benzoyl cation (Theoretical: 105.0340).

• Causality: A mass error >5 ppm indicates a co-eluting isobaric contaminant rather than the target fragment, immediately flagging the data for manual review.

References

• BenchChem Technical Support Team. "Application Note: Mass Spectrometry Fragmentation Analysis of Propio-D5-phenone." BenchChem, 2025. 1

• Wilska-Jeszka, J., et al. "Highly effective, regiospecific reduction of chalcone by cyanobacteria leads to the formation of dihydrochalcone: two steps towards natural sweetness." Microbial Cell Factories, 2017. 4

• Lin, et al. "Metabolic pathway of dibenzoylmethane, a β-diketone analogue of curcumin, by NADPH-dependent cytochrome P450 enzymes in mouse." Journal of Food and Drug Analysis, 2005. 2

• Kranenburg, R. F., et al. "Smart Miniature Mass Spectrometer Enabled by Machine Learning." Analytical Chemistry, ACS Publications, 2023. 5

• "Identification of Pyrrolidinophenone-type Designer Drugs by Gas Chromatography/Time-of-Flight Mass Spectrometry." Annex Publishers, 2014. 3

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• 3. annexpublishers.com [annexpublishers.com]
• 4. Highly effective, regiospecific reduction of chalcone by cyanobacteria leads to the formation of dihydrochalcone: two steps towards natural sweetness - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Reproducibility of Friedel-Crafts Synthesis Protocols for 3-(3-Methoxyphenyl)propiophenone: A Comparative Guide

As a Senior Application Scientist, evaluating synthetic routes requires looking beyond basic yields to assess scalability, atom economy, and mechanistic reliability. 3-(3-Methoxyphenyl)propiophenone (CAS 15101-68-5) is a highly valuable diaryl-aliphatic ketone intermediate utilized in the development of complex active pharmaceutical ingredients (APIs).

Synthesizing this specific regiocenter presents a strategic challenge. Direct Friedel-Crafts alkylation or acylation of anisole typically yields ortho or para substituted products due to the electron-donating nature of the methoxy group. To reliably achieve the meta-methoxy orientation relative to the aliphatic chain, the optimal approach is the intermolecular Friedel-Crafts acylation of benzene using 3-(3-methoxyphenyl)propanoyl chloride .

This guide objectively compares the classical Lewis acid-mediated protocol against a modern, greener microwave-assisted catalytic protocol, detailing the causality behind the experimental designs.

Mechanistic Rationale & Causality

The Friedel-Crafts acylation relies on the generation of a highly reactive electrophile. When 3-(3-methoxyphenyl)propanoyl chloride interacts with a Lewis acid, halogen abstraction occurs, forming an acylium ion. Benzene, acting as the nucleophile, attacks this intermediate to form a sigma complex (arenium ion), which subsequently deprotonates to restore aromaticity and yield the target ketone.

The critical variable in this workflow is the choice of the Lewis acid catalyst:

• Aluminum Chloride (AlCl₃): Classical protocols rely on AlCl₃. However, AlCl₃ forms a highly stable Lewis acid-base complex with the carbonyl oxygen of the resulting propiophenone product. This complexation effectively removes the catalyst from the active cycle, mandating the use of stoichiometric excess (typically 1.5 equivalents) to drive the reaction to completion.

• Bismuth Triflate[Bi(OTf)₃]: Modern protocols utilize Bi(OTf)₃. Bismuth is highly halophilic and coordinates selectively to the acid chloride rather than the product ketone. This preferential complexation allows Bi(OTf)₃ to function as a true catalyst (requiring only 5–10 mol%). Furthermore, unlike AlCl₃, Bi(OTf)₃ is stable to aqueous workups, allowing for straightforward catalyst recovery [2].

Mechanistic Workflow

Mechanistic workflow of the Friedel-Crafts acylation to form 3-(3-Methoxyphenyl)propiophenone.

Comparison of Synthetic Protocols

To establish a self-validating system for your laboratory, we compare two distinct methodologies.

Protocol A: Classical AlCl₃-Mediated Acylation (Conventional Heating)

Causality & Self-Validation: This protocol uses benzene as both the reactant and the solvent. The massive excess of benzene ensures that intermolecular acylation outcompetes any potential intramolecular cyclization (which would erroneously yield a substituted indanone). The system must be kept strictly anhydrous until the quench, as AlCl₃ reacts violently with ambient moisture to form inactive aluminum hydroxide and HCl gas.

Step-by-Step Methodology:

• Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend anhydrous AlCl₃ (1.5 equiv, 15 mmol) in 50 mL of anhydrous benzene.

• Addition: Cool the suspension to 0–5 °C using an ice bath. Slowly add 3-(3-methoxyphenyl)propanoyl chloride (1.0 equiv, 10 mmol) dropwise over 15 minutes. Rationale: Dropwise addition controls the highly exothermic formation of the acylium ion.

• Reaction: Remove the ice bath and heat the mixture to reflux (80 °C) for 4 hours. The continuous evolution of HCl gas indicates active reaction progress.

• Quench & Workup: Cool the mixture to room temperature. Meticulously pour the reaction over 100 g of crushed ice containing 10 mL of concentrated HCl. Rationale: The acidic ice quench violently breaks the stable aluminum-ketone complex, liberating the free 3-(3-Methoxyphenyl)propiophenone.

• Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane (2 × 30 mL). Wash the combined organic phases with saturated NaHCO₃ (to neutralize residual acid) and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via silica gel column chromatography (Hexanes/EtOAc) to yield the pure ketone.

Protocol B: Bi(OTf)₃-Catalyzed Acylation (Microwave-Assisted)

Causality & Self-Validation: This protocol leverages the halophilicity of Bi(OTf)₃ to enable a catalytic turnover. By coupling this with microwave irradiation, the reaction benefits from rapid, uniform dielectric heating, which drastically reduces reaction times from hours to minutes and suppresses degradation pathways [1]. The catalyst's stability to water allows it to be partitioned into the aqueous phase during workup for subsequent reuse.

Step-by-Step Methodology:

• Preparation: In a 30 mL microwave-safe quartz vessel, combine 3-(3-methoxyphenyl)propanoyl chloride (1.0 equiv, 10 mmol), benzene (5.0 equiv, 50 mmol), and Bi(OTf)₃ (0.05 equiv, 0.5 mmol).

• Irradiation: Seal the vessel and place it in a dedicated microwave synthesizer. Irradiate at 150 W, maintaining a stable temperature of 110 °C for 15 minutes. Rationale: Sealed vessel microwave synthesis safely superheats the benzene past its atmospheric boiling point, accelerating the electrophilic attack.

• Workup & Catalyst Recovery: Cool the vessel to room temperature. Add 20 mL of deionized water and extract with ethyl acetate (3 × 20 mL). Rationale: The target ketone migrates to the organic phase, while the Bi(OTf)₃ catalyst remains fully active in the aqueous phase. The aqueous layer can be lyophilized to recover the catalyst for up to 5 subsequent runs without significant loss of activity[2].

• Purification: Wash the organic layer with brine, dry over MgSO₄, concentrate, and purify via flash chromatography.

Quantitative Data Comparison

The following table summarizes the performance metrics of both protocols, highlighting the operational advantages of transitioning to a catalytic, microwave-assisted system.

Parameter	Protocol A (Classical AlCl₃)	Protocol B (Bi(OTf)₃ / Microwave)
Catalyst Loading	150 mol% (Stoichiometric)	5 mol% (Catalytic)
Reaction Temperature	80 °C (Reflux)	110 °C (Sealed Microwave)
Reaction Time	4 Hours	15 Minutes
Average Yield (%)	75% – 80%	90% – 95%
Catalyst Recyclability	None (Destroyed during quench)	High (Recoverable via aqueous layer)
Environmental Impact	High (Generates stoichiometric acidic waste)	Low (High atom economy, reduced solvent)

Conclusion

While the classical AlCl₃-mediated protocol remains a reliable standard for synthesizing [3], its poor atom economy and generation of stoichiometric acidic waste limit its scalability. The microwave-assisted Bi(OTf)₃ protocol offers superior reproducibility, significantly higher yields, and strictly aligns with green chemistry principles by enabling catalyst recycling and drastically reducing reaction times. For modern drug development professionals focused on process optimization, Protocol B represents the superior synthetic pathway.

References

• Okada, Y. and Fujitsu, A. (2020) "Microwave Irradiation Effect on Intermolecular and Intramolecular Friedel-Crafts Acylation Reaction." Green and Sustainable Chemistry.[Link]

• Tran, P. H. et al. (2012) "Friedel–Crafts acylation using bismuth triflate in [BMI][PF6]." ResearchGate.[Link]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 3-(3-Methoxyphenyl)propiophenone

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safety and Compliance from Benchtop to Final Disposition

As Senior Application Scientist, this guide provides an in-depth, procedural framework for the safe and compliant disposal of 3-(3-Methoxyphenyl)propiophenone (CAS No. 37951-49-8). Moving beyond a simple checklist, we will explore the causal logic behind these procedures, grounded in regulatory standards and chemical safety principles, to empower your laboratory with a self-validating system for waste management.

Hazard Assessment and Regulatory Profile

Understanding the specific hazard profile of 3-(3-Methoxyphenyl)propiophenone is the foundational step in determining its proper disposal pathway. This assessment dictates the necessary precautions, personal protective equipment (PPE), and ultimate disposal method.

A review of available Safety Data Sheets (SDS) and chemical databases reveals the following key characteristics[1][2][3]:

Property	Value & Implications
Physical State	Colorless to light yellow liquid[4][5]
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled (GHS Category 4)[1]
Irritation	Causes skin and serious eye irritation; may cause respiratory irritation[2][6]
Flash Point	98.9 °C (210 °F)[4]
Boiling Point	259 °C (498.2 °F)[4][5]

Regulatory Context: Is it a RCRA Hazardous Waste?

The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA). A critical determination for any chemical waste is whether it meets the criteria of a RCRA hazardous waste[7].

• Ignitability (D001): For a liquid to be classified as an ignitable hazardous waste, its flash point must be below 60 °C (140 °F)[7][8][9][10]. With a flash point of 98.9 °C, 3-(3-Methoxyphenyl)propiophenone does not meet the RCRA characteristic for ignitability.

• Corrosivity (D002), Reactivity (D003), and Toxicity (D004-D043): There is no evidence to suggest that this compound meets the criteria for corrosivity or reactivity. While it is classified as "harmful," it is not specifically listed as a toxic hazardous waste, a designation that requires passing the Toxicity Characteristic Leaching Procedure (TCLP) test.

• Listed Wastes (F, K, P, U Lists): A thorough review indicates that 3-(3-Methoxyphenyl)propiophenone is not a listed hazardous waste[11][12].

The Causality of Caution: Despite not meeting the strict definition of a RCRA hazardous waste, its recognized health hazards (acute toxicity and irritation) necessitate that it be treated as a hazardous chemical . Disposing of it down the drain or in regular solid waste is not a permissible or safe option[13]. This approach ensures compliance with the Occupational Safety and Health Administration (OSHA) Laboratory Standard, which requires laboratories to have a Chemical Hygiene Plan for the safe handling and disposal of all hazardous chemicals[6].

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-(3-Methoxyphenyl)propiophenone.

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. 3'-Methoxypropiophenone | C10H12O2 | CID 584765 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3'-methoxypropiophenone | 37951-49-8 [chemicalbook.com]
• 4. What Is Non-Regulated Waste & Why Is It Important? | GAIACA [gaiaca.com]
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• 7. epa.gov [epa.gov]
• 8. EPA Modernizes Ignitability Test Methods | Lion Technology [lion.com]
• 9. EPA Final Rule: Modernizing RCRA Ignitable Hazardous Waste Determinations — KERAMIDA Inc. [keramida.com]
• 10. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 11. 5.1 Listed Hazardous Wastes (F, K, U, and P lists) [ehs.cornell.edu]
• 12. epa.gov [epa.gov]
• 13. gte.sg [gte.sg]

Personal protective equipment for handling 3-(3-Methoxyphenyl)propiophenone

Advanced Operational Guide: PPE and Handling Protocols for 3-(3-Methoxyphenyl)propiophenone

As a laboratory professional or drug development scientist, executing safe and contamination-free workflows is as critical as the chemistry itself. This guide provides a comprehensive, causality-driven operational framework for handling 3-(3-Methoxyphenyl)propiophenone. By understanding the mechanistic reasons behind each safety protocol, researchers can build self-validating habits that ensure both personal safety and experimental integrity.

Mechanistic Risk Assessment

3-(3-Methoxyphenyl)propiophenone (CAS: 15101-68-5) is a lipophilic aromatic ketone utilized extensively as an organic intermediate in pharmaceutical synthesis[1]. While not acutely lethal, its structural moieties dictate specific handling precautions. The propiophenone backbone acts as a dermal and ocular irritant[2]. Furthermore, its high lipid solubility (LogP ≈ 3.51) means that if it breaches primary containment, it can rapidly permeate epidermal layers. Therefore, standard laboratory latex is insufficient; chemical-resistant barriers are required to prevent breakthrough[3].

Quantitative Hazard Data & PPE Matrix

To establish a self-validating safety culture, we must align the physicochemical properties of the compound with specific regulatory standards[4].

Table 1: Physicochemical Properties Dictating PPE Selection

Property	Value	Operational Implication
Molecular Weight	240.3 g/mol	Moderate aerosolization risk during powder/liquid transfer.
LogP (Lipophilicity)	~3.51	High dermal penetration potential; requires non-polar resistant gloves.
Flash Point	> 92 °C (Est.)	Combustible material; keep away from open ignition sources[5].
Solubility	Insoluble in water	Water is ineffective for decontamination; use alcohol-based solvents.

Table 2: Personal Protective Equipment (PPE) Matrix

Protection Zone	Required Equipment	Regulatory Standard	Causality / Rationale
Ocular	Chemical safety goggles (non-vented)	OSHA 29 CFR 1910.133	Prevents volatile ketone vapors and physical splashes from causing severe corneal irritation[6].
Dermal (Hands)	Nitrile gloves (minimum 5 mil thickness)	OSHA 29 CFR 1910.138	The compound's high LogP degrades standard latex. Nitrile provides a superior chemical barrier against aromatic ketones[3].
Respiratory	Fume hood (>100 fpm) or ABEK Respirator	OSHA 29 CFR 1910.134	Mitigates inhalation of volatile vapors during heated reactions or prolonged exposure[5].
Body	Flame-resistant (FR) laboratory coat	OSHA 29 CFR 1910.132	Protects against localized combustion if the compound is exposed to strong oxidizers or heat[7].

Self-Validating Handling Methodology

This protocol integrates self-validation checks to ensure safety systems are actively functioning before chemical exposure occurs.

Phase 1: Pre-Operational Validation

• Ventilation Verification: Before bringing the chemical into the workspace, verify the fume hood is drawing air.

  • Self-Validation: Do not rely solely on digital monitors. Tape a small piece of tissue paper to the bottom of the sash; if it pulls inward continuously, physical airflow is confirmed[7].

• PPE Integrity Check: Don the FR lab coat and safety goggles. Take a pair of nitrile gloves, trap air inside, and roll the cuff to inflate the fingers.

  • Self-Validation: If the glove holds pressure without deflating, it is free of micro-punctures and safe to don.

Phase 2: Dispensing and Manipulation

• Static Mitigation: 3-(3-Methoxyphenyl)propiophenone can generate static charge during transfer. Ground the analytical balance and use a static-dissipative spatula to prevent micro-sparks, which is critical given the compound's combustible nature[4].

• Transfer Protocol: Open the primary container only within the validated fume hood. Weigh the material directly into a tared, sealable reaction vessel rather than an open weigh boat. This minimizes the exposed surface area and subsequent vapor generation.

• Sealing: Immediately cap both the source container and the reaction vessel before removing them from the hood.

Phase 3: Post-Operation Decontamination

• Surface Cleaning: Because the compound is water-insoluble, wiping the balance and hood surface with a damp water towel will only smear the chemical.

  • Self-Validation: Use a lint-free wipe saturated with isopropanol or ethanol to solubilize and remove residual ketone, followed immediately by a dry wipe to confirm a residue-free surface.

• Doffing: Remove gloves using the "beak method" (pulling the glove inside out over itself) to ensure the contaminated exterior never touches bare skin. Wash hands immediately with soap and water[4].

Operational Workflow Diagram

Operational Workflow for Handling 3-(3-Methoxyphenyl)propiophenone.

Emergency Spill Management and Disposal Plan

In the event of a localized spill, rapid and chemically appropriate intervention is required to prevent environmental contamination and respiratory hazards.

• Spill Containment: Do not use water. Deploy an inert, non-combustible absorbent material such as vermiculite, dry sand, or earth to soak up the spill[6].

• Collection: Use non-sparking tools to sweep the saturated absorbent into a high-density polyethylene (HDPE) hazardous waste container.

• Disposal: Label the container explicitly as "Hazardous Chemical Waste: Aromatic Ketone / Combustible." Dispose of via a certified hazardous waste management facility in accordance with local environmental regulations (e.g., EPA RCRA standards). Never dispose of propiophenone derivatives down the aqueous drain due to their aquatic toxicity and water insolubility[5].

References

• Material Safety Data Sheet - Propiophenone, 99% Cole-Parmer[Link]

• Working with Chemicals - Prudent Practices in the Laboratory National Center for Biotechnology Information (NCBI) - NIH[Link]

• 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories Occupational Safety and Health Administration (OSHA)[Link]

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